(1R,2S)-2-fluorocyclohexan-1-amine

Core Science & Biosynthesis

Chemical properties of (1R,2S)-2-fluorocyclohexan-1-amine

An In-Depth Technical Guide to the Chemical Properties of (1R,2S)-2-Fluorocyclohexan-1-amine

Abstract

(1R,2S)-2-fluorocyclohexan-1-amine is a chiral, saturated carbocyclic compound featuring vicinal fluorine and amine substituents. The strategic introduction of fluorine into cyclic scaffolds is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate physicochemical and pharmacological properties.[1][2] This guide provides a comprehensive technical overview of the stereochemistry, conformational landscape, synthesis, reactivity, and spectroscopic properties of (1R,2S)-2-fluorocyclohexan-1-amine. It is intended for researchers, scientists, and drug development professionals seeking to leverage the unique attributes of fluorinated building blocks.

Introduction: The Strategic Role of Fluorinated Cyclohexylamines

The incorporation of fluorine into drug candidates can profoundly influence metabolic stability, binding affinity, and fundamental physicochemical properties such as lipophilicity (LogP) and basicity (pKa).[1][3] The cyclohexane scaffold provides a three-dimensional framework that is prevalent in bioactive molecules. Combining these two features, fluorinated cyclohexanes have emerged as valuable motifs in drug design.[1][4]

(1R,2S)-2-fluorocyclohexan-1-amine, a vicinal fluoroamine, is of particular interest. The fixed cis relationship between the electronegative fluorine and the basic amino group on a conformationally rich cyclohexane ring creates a unique chemical entity. Its properties are governed by a complex interplay of steric and electronic effects, including intramolecular hydrogen bonding and hyperconjugation, which dictate its preferred shape and reactivity. Understanding these core chemical properties is critical for its effective application in the rational design of novel therapeutics.

Stereochemistry and Conformational Analysis

The structure and behavior of (1R,2S)-2-fluorocyclohexan-1-amine are fundamentally defined by its three-dimensional arrangement.

Stereochemical Configuration

(1R,2S)-2-fluorocyclohexan-1-amine possesses two chiral centers at the C1 and C2 positions.[5] The Cahn-Ingold-Prelog priority rules dictate the R/S assignments.[6]

• Chiral Center C1 (bearing -NH₂): The priority of substituents is -NH₂ > C2-F > C6 > H.

• Chiral Center C2 (bearing -F): The priority of substituents is -F > C1-NH₂ > C3 > H.

The (1R,2S) designation defines a specific enantiomer where the fluorine and amine groups are on the same face of the cyclohexane ring, corresponding to a cis relationship.[7] Its mirror image is the (1S,2R) enantiomer. Stereoisomers that are not mirror images are diastereomers; in this case, the trans isomers, (1R,2R)- and (1S,2S)-2-fluorocyclohexan-1-amine.[5][8]

Figure 1: Enantiomers of cis-2-fluorocyclohexan-1-amine.

Conformational Equilibria

Like cyclohexane, the molecule exists predominantly in two interconverting chair conformations.[9] For a cis-1,2-disubstituted cyclohexane, one substituent must be axial (ax) and the other equatorial (eq). The ring-flip interconverts these positions. This leads to an equilibrium between the (ax-F, eq-NH₂) and (eq-F, ax-NH₂) conformers.

The preferred conformation is determined by the relative steric bulk of the substituents (A-values) and non-covalent intramolecular interactions. While the equatorial position is generally favored for substituents to minimize steric strain, the situation is more complex for this molecule.

• Gauche Effect in Fluoroamines : In protonated fluoroamines, a gauche relationship between the positively charged ammonium group and the electronegative fluorine is often favored.[10][11] This stabilization arises from a combination of electrostatic attraction and hyperconjugation (σC-H → σC-N+ and σC-H → σC-F).

• Intramolecular Hydrogen Bonding : In the free amine, a hydrogen bond can form between the amine N-H and the fluorine atom (N-H···F). This interaction would strongly favor the diequatorial-like arrangement in a twisted-boat or the (eq-F, ax-NH₂) chair conformation where the groups are brought into proximity.

• Anomeric Effects : In fluorocyclohexane itself, the equatorial conformer is slightly more stable than the axial one.[12][13] However, the presence of the adjacent amino group significantly alters the electronic landscape.

Computational studies using Density Functional Theory (DFT) and Natural Bond Orbital (NBO) analysis are essential to accurately predict the energies of these conformers and the nature of the stabilizing interactions.[14][15] The equilibrium is likely solvent-dependent, with polar, protic solvents potentially disrupting intramolecular hydrogen bonds while stabilizing the protonated, gauche conformer.

Figure 2: Chair conformational equilibrium for (1R,2S)-2-fluorocyclohexan-1-amine.

Synthesis Strategies

The asymmetric synthesis of vicinal fluoroamines is a significant challenge in organic chemistry. While no specific, optimized synthesis for (1R,2S)-2-fluorocyclohexan-1-amine is widely published, a plausible and effective route can be designed based on modern synthetic methodologies for related compounds.[16] A highly effective strategy involves the regioselective and stereoselective hydrofluorination of a protected aziridine precursor.

Figure 3: Proposed synthetic workflow for (1R,2S)-2-fluorocyclohexan-1-amine.

Protocol: Asymmetric Synthesis via Aziridine Ring-Opening

This protocol is based on established methods for the hydrofluorination of aziridines.[16]

Step 1: Synthesis of N-Protected Cyclohexene Aziridine

• To a solution of cyclohexene (1.0 eq) in a suitable solvent like acetonitrile, add an N-protected aziridinating agent (e.g., a nosyl- or tosyl-protected hydroxylamine derivative) and a chiral catalyst.

• Stir the reaction at the appropriate temperature (e.g., 0 °C to room temperature) until completion, monitored by TLC.

• Perform an aqueous workup, extract the product with an organic solvent, dry over Na₂SO₄, and purify by column chromatography to yield the chiral N-protected aziridine.

Step 2: Regio- and Stereoselective Hydrofluorination

• Dissolve the N-protected aziridine (1.0 eq) in an anhydrous, non-protic solvent (e.g., dichloromethane) under an inert atmosphere (N₂ or Ar).

• Add a Lewis base catalyst (e.g., a chiral thiourea or a phosphine oxide).

• In a separate, dry plastic vessel, prepare an amine-HF reagent by combining a non-nucleophilic amine (e.g., pyridine or triethylamine) with a fluoride source like benzoyl fluoride.[16]

• Slowly add the amine-HF reagent to the aziridine solution at low temperature (e.g., -78 °C). The reaction proceeds via an Sₙ2-type ring-opening, with fluoride attacking the less hindered carbon, resulting in the trans addition product. For a cis-aziridine, this yields the desired cis-fluoroamine stereochemistry after rotation around the C-C bond.

• Allow the reaction to warm to room temperature and stir until completion.

• Carefully quench the reaction with a saturated aqueous NaHCO₃ solution. Extract, dry, and purify the product to obtain the N-protected (1R,2S)-2-fluorocyclohexan-1-amine.

Step 3: Deprotection of the Amine

• Select a deprotection method appropriate for the chosen protecting group (e.g., for a nosyl group, use a thiol and a base like K₂CO₃; for a Boc group, use trifluoroacetic acid).

• Dissolve the protected fluoroamine in a suitable solvent and add the deprotection reagents.

• After the reaction is complete, perform a workup and purification to yield the final product, (1R,2S)-2-fluorocyclohexan-1-amine, which can be isolated as the free base or a stable salt (e.g., hydrochloride).

Chemical Reactivity

The reactivity of the molecule is dominated by the primary amine, but it is significantly modulated by the adjacent fluorine atom.

• Basicity : The primary amine is basic and will readily form ammonium salts with acids. However, the powerful electron-withdrawing effect of the vicinal fluorine atom reduces the electron density on the nitrogen, making it a weaker base (lower pKa) than cyclohexylamine.

• Nucleophilicity : As a primary amine, it is a good nucleophile. It will undergo standard reactions such as acylation with acid chlorides or anhydrides to form amides, alkylation with alkyl halides, and reductive amination with aldehydes and ketones.

• Stability and Elimination : Vicinal fluoroamines can be susceptible to the elimination of hydrogen fluoride (HF) to form an enamine or imine, especially under basic conditions or at elevated temperatures. The stability of (1R,2S)-2-fluorocyclohexan-1-amine is enhanced by the cyclohexane ring's conformational constraints, which may disfavor the anti-periplanar arrangement required for an efficient E2 elimination. However, this potential instability is a key consideration in its handling and use.[4][17]

Spectroscopic Properties

Spectroscopic analysis provides definitive structural confirmation. The following data are predicted based on established principles of NMR and IR spectroscopy.[18][19][20]

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) is the most powerful tool for characterizing this molecule.

¹H NMR	Predicted δ (ppm)	Multiplicity	Key Couplings (Hz)	Notes
H-1 (CH-N)	2.8 - 3.2	ddd	JH1-H2, JH1-H6ax, JH1-H6eq	Deshielded by the adjacent nitrogen atom.
H-2 (CH-F)	4.5 - 4.9	dddd	²JHF ≈ 45-50	Significantly deshielded by fluorine. Large geminal H-F coupling is characteristic.
NH₂	1.5 - 3.0	br s	-	Chemical shift is concentration and solvent dependent. May exchange with D₂O.[18]
Cyclohexyl CH₂	1.2 - 2.0	m	-	Complex, overlapping multiplets for the remaining 8 ring protons.

¹³C NMR	Predicted δ (ppm)	Key Couplings (Hz)	Notes
C-1 (CH-N)	50 - 55	²JCF ≈ 15-20	Shifted downfield by the amine group. Shows a two-bond coupling to fluorine.
C-2 (CH-F)	88 - 95	¹JCF ≈ 170-190	Strongly deshielded by fluorine. Exhibits a very large one-bond C-F coupling.
Cyclohexyl CH₂	20 - 35	³JCF, ⁴JCF	-

• ¹⁹F NMR : A single resonance is expected, with its chemical shift and coupling to adjacent protons providing further structural confirmation.

Infrared (IR) Spectroscopy

Vibrational Mode	Predicted Frequency (cm⁻¹)	Intensity	Notes
N-H Stretch (primary amine)	3300 - 3400	Medium	Typically appears as a doublet for the symmetric and asymmetric stretches.[18]
C-H Stretch (sp³)	2850 - 2960	Strong	Characteristic of the cyclohexane ring.
N-H Bend (scissoring)	1590 - 1650	Medium	Confirms the presence of a primary amine.
C-F Stretch	1050 - 1150	Strong	A strong, characteristic absorption for the carbon-fluorine bond.

Mass Spectrometry

• Molecular Ion (M⁺) : The molecule has an odd number of nitrogen atoms, so its exact mass will result in an odd nominal molecular weight, consistent with the Nitrogen Rule.[18]

• Fragmentation : Key fragmentation pathways would include the loss of an amino group, loss of HF, and α-cleavage adjacent to the amine, leading to characteristic fragment ions.

Applications in Drug Development and Medicinal Chemistry

The unique properties of (1R,2S)-2-fluorocyclohexan-1-amine make it a valuable building block for drug discovery.

• Conformational Constraint : The cyclohexane ring and the defined stereochemistry lock the relative orientation of the fluoro and amino groups. This pre-organization can reduce the entropic penalty of binding to a biological target, potentially increasing binding affinity and selectivity.[1]

• Modulation of pKa : The fluorine atom's electron-withdrawing effect lowers the amine's pKa. This is a critical parameter for optimizing drug properties. A lower pKa can reduce off-target effects related to hERG channel binding and can fine-tune the degree of ionization at physiological pH, impacting solubility, cell permeability, and oral absorption.

• Metabolic Blocking : The strong C-F bond is resistant to metabolic oxidation by cytochrome P450 enzymes. Placing a fluorine atom at a site that is susceptible to metabolism in a non-fluorinated analogue can significantly increase the drug's half-life and bioavailability.[2]

• Exploring Novel Interactions : The polarized C-F bond can engage in favorable non-covalent interactions within a protein binding pocket, including dipole-dipole interactions, hydrogen bonds (as a weak acceptor), and orthogonal multipolar interactions with amide groups.[4][17]

Conclusion

(1R,2S)-2-fluorocyclohexan-1-amine is a sophisticated chemical building block whose properties are dictated by a subtle balance of stereochemistry, conformational preferences, and electronic effects. Its synthesis requires stereocontrolled methods, and its reactivity is that of a primary amine modulated by a powerful vicinal electron-withdrawing group. A thorough understanding of its conformational landscape and spectroscopic signatures is essential for its unambiguous identification and application. For medicinal chemists, this molecule offers a powerful tool to introduce conformational rigidity, tune basicity, block metabolic pathways, and explore novel binding interactions, making it a highly valuable component in the design of next-generation therapeutics.

References

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• Belyakov, A., Baskakov, A., et al. (2013). Conformational preferences of fluorocyclohexane and 1-fluoro-1-silacyclohexane molecules: ab initio study and NBO analysis. Semantic Scholar. [Link]

• Carneiro, M. G., et al. (2022). Difluorinated Cyclohexanes: Energetics and Intra‐ and Intermolecular Interactions. ChemistryOpen. [Link]

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• Jeschke, R., et al. (2017). Fluorinated cyclohexanes: Synthesis of amine building blocks of the all-cis 2,3,5,6-tetrafluorocyclohexylamine motif. ResearchGate. [Link]

• PubChem. trans-2-Fluorocyclohexan-1-amine hydrochloride. National Center for Biotechnology Information. [Link]

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• Honorato, S. B., et al. (2014). Conformational analysis of 2,2-difluoroethylamine hydrochloride: Double gauche effect. ResearchGate. [Link]

• J&K Scientific. rel-((1R,2R)-2-Fluorocyclohexan-1-amine hydrochloride). [Link]

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• Zhang, Y., et al. (2016). Application of Fluorine in Drug Design During 2010-2015 Years: A Mini-Review. Current Topics in Medicinal Chemistry. [Link]

• Banerjee, S., & Vanka, K. (2018). Recyclable Organocatalysts for a One-Pot Asymmetric Synthesis of 2-Fluorocyclohexanols Bearing Six Contiguous Stereocenters. ResearchGate. [Link]

• Gholipour, S., & Ghorbani-Choghamarani, A. (2022). Recent Advances in Vicinal Fluorochalcogenation of Olefins. Chemical Review and Letters. [Link]

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Conformational Dynamics of (1R,2S)-2-Fluorocyclohexan-1-amine: A Technical Guide

The following technical guide provides an in-depth conformational analysis of (1R,2S)-2-fluorocyclohexan-1-amine. It is structured to serve as a practical handbook for researchers in medicinal chemistry and structural biology.

Executive Summary

The introduction of fluorine into saturated heterocycles is a cornerstone strategy in modern drug design, used to modulate pKa, lipophilicity, and metabolic stability. (1R,2S)-2-fluorocyclohexan-1-amine represents a critical scaffold where steric forces and stereoelectronic effects (specifically the fluorine gauche effect) compete.

This guide establishes that the (1R,2S)-cis-isomer predominantly adopts the Chair A conformation (NH₂-equatorial / F-axial) in solution. This preference is driven by the large A-value differential between the amino and fluoro substituents, despite the counter-intuitive placement of fluorine in the axial position. This guide details the theoretical basis, a self-validating NMR protocol for verification, and the implications for ligand design.

Part 1: The Stereochemical Landscape

Defining the Isomer

The (1R,2S) configuration in a 1,2-disubstituted cyclohexane corresponds to the cis diastereomer.

• C1 (R): The amino group is oriented "up" relative to the ring plane.

• C2 (S): The fluorine atom is oriented "up" relative to the ring plane.

Because both substituents are on the same face of the ring, the molecule exists in a dynamic equilibrium between two chair conformers. Unlike the trans isomer (where substituents are either diaxial or diequatorial), the cis isomer always possesses one axial and one equatorial substituent.

The Conformational Equilibrium

The two competing chair forms are:

• Conformer A (Preferred): Amino group is Equatorial ; Fluorine is Axial .

• Conformer B (Minor): Amino group is Axial ; Fluorine is Equatorial .

Energetic Drivers

The equilibrium is dictated by the minimization of 1,3-diaxial strains (Sterics) and the maximization of stabilizing orbital overlaps (Stereoelectronics).

Force	Description	Impact on Equilibrium
Steric A-Values	cost of placing a group axial. • kcal/mol• kcal/mol	Strongly favors Conformer A. The energetic penalty of placing the bulky axial (Conformer B) is significantly higher than placing the small F atom axial.
Fluorine Gauche Effect	Preference for F to be gauche to electron donors ( or lone pairs).	Neutral. In the cis isomer, the N-C-C-F dihedral angle is (gauche) in both conformers. Thus, this effect stabilizes the molecule globally but does not strongly discriminate between chairs.
Intramolecular H-Bond	Interaction between and .[1]	Stabilizing. Similar to the gauche effect, the gauche geometry in both chairs allows for a weak 5-membered interaction (approx 2.2 Å).

Part 2: Experimental Validation Protocol (NMR)

This section provides a self-validating workflow to confirm the conformation of your specific sample using Nuclear Magnetic Resonance.

The Diagnostic Metric: Coupling

The scalar coupling between the fluorine nucleus and the proton on the adjacent carbon (H1) is the most reliable probe for conformation. This coupling follows a Karplus-like dependence on the dihedral angle.

• In Conformer A (F-axial):

  • The H1 proton is axial (since NH₂ is equatorial).

  • The F2 atom is axial .

  • The H1-C1-C2-F2 dihedral angle is

    (anti-periplanar).

  • Observable: Large coupling constant (

    Hz).

• In Conformer B (F-equatorial):

  • The H1 proton is equatorial (since NH₂ is axial).

  • The F2 atom is equatorial .

  • The H1-C1-C2-F2 dihedral angle is

    (gauche).

  • Observable: Small coupling constant (

    Hz).

Step-by-Step Protocol

• Sample Preparation:

  • Dissolve 5-10 mg of (1R,2S)-2-fluorocyclohexan-1-amine in 0.6 mL CDCl₃ (non-polar solvents maximize intramolecular H-bonding).

  • Optional: Prepare a second sample in D₂O or CD₃OD to assess solvation effects.

• Acquisition:

  • Acquire a standard

    H-NMR .

  • Acquire a

    F-NMR (proton-coupled).

• Analysis:

  • Locate the signal for H1 (the proton geminal to the amine, typically

    2.5 - 3.0 ppm).

  • Analyze the splitting pattern. You are looking for the specific coupling to the fluorine (a wide doublet splitting).

  • Measure the coupling constant in Hertz.

• Validation Logic:

  • If

    Hz: The sample is predominantly in Conformer A (NH₂-eq / F-ax).

  • If

    Hz: The sample is predominantly in Conformer B (NH₂-ax / F-eq).

  • If

    Hz: Rapid equilibrium exists. Perform Low-Temperature NMR (-60°C) to freeze out conformers.

Visualizing the Decision Tree

Caption: Logic flow for assigning the dominant conformer based on vicinal H-F coupling constants.

Part 3: Mechanism of Stabilization

To understand why the molecule behaves this way, we must visualize the orbital interactions.

The "Fluorine Gauche Effect" in Context

In linear systems like 2-fluoroethylamine, the gauche conformer is preferred because of hyperconjugation:

.[2][3] In the (1R,2S)-cyclohexane system, both chair forms force the C-N and C-F bonds to be gauche (dihedral ~60°). Therefore, the hyperconjugative stabilization is present in both forms and cancels out.

The Deciding Factor: Steric Bulk

Since the electronic "gauche effect" is a wash, the equilibrium defaults to steric arguments.

• NH₂ Group: Moderate steric demand (A-value ~1.2). Strongly prefers equatorial.

• F Atom: Low steric demand (A-value ~0.25). Tolerates axial position well.

Consequently, the molecule pays the "cheap" penalty of placing Fluorine axial to avoid the "expensive" penalty of placing the Amine axial.

Protonation Effects (pKa Modulation)

Upon protonation to the ammonium salt (

), the conformational preference for Conformer A is reinforced .

• Electrostatics: The ionic attraction between

  and is maximized in the gauche relationship (present in both, but slightly tighter in Conformer A due to ring geometry).

• Sterics: The

  group is larger than , increasing the drive to remain equatorial.

Caption: The interplay of forces. Steric bulk of the amine is the primary vector driving the equilibrium toward Conformer A.

Part 4: Implications for Drug Design[4]

Bioisosterism

The (1R,2S)-2-fluorocyclohexan-1-amine motif is often used as a conformationally restricted bioisostere of ethylenediamine . By locking the N-C-C-F torsion angle, you can pre-organize the ligand for binding pockets that require a specific gauche geometry.

Basicity Modulation

The proximity of the electronegative fluorine atom (gauche) reduces the basicity of the amine via the inductive effect (

).

• Typical Cyclohexylamine pKa: ~10.6

• 2-Fluorocyclohexylamine pKa: ~9.0 - 9.5 This reduction is beneficial for improving oral bioavailability (increasing the fraction of neutral species at intestinal pH) and blood-brain barrier permeation.

References

• Conformational Analysis of 2-Fluoroethylamine (The Gauche Effect)

  • Source: O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews.

  • URL:[Link]

  • Relevance: Establishes the fundamental preference for gauche stereochemistry in F-C-C-N systems.

• Conformational Analysis of cis-2-Halocyclohexanols (Analogous System)

  • Source: Basso, E. A., et al. (2011). Conformational Analysis of cis-2-Halocyclohexanols; Solvent Effects by NMR and Theoretical Calculations. The Journal of Organic Chemistry.

  • URL:[Link]

  • Relevance: Confirms that in cis-1,2-disubstituted cyclohexanes with one heteroatom, the "Heteroatom-Equatorial / Halogen-Axial" conformer is often preferred.

• Intramolecular Hydrogen Bonding in Fluorine Systems

  • Source:Beilstein Journal of Organic Chemistry. (2014). Conformational analysis of 2,2-difluoroethylamine hydrochloride.

  • URL:[Link]

  • Relevance: Details the electrostatic stabiliz

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Technical Guide: Influence of the Fluorine Gauche Effect in (1R,2S)-2-fluorocyclohexan-1-amine

[1]

Executive Summary

This technical guide provides a comprehensive analysis of (1R,2S)-2-fluorocyclohexan-1-amine , a critical motif in medicinal chemistry known for its ability to modulate basicity and lipophilicity through stereoelectronic effects.[1] Unlike its trans counterpart, which relies on the fluorine gauche effect to drive conformational equilibrium, the cis-(1R,2S) isomer features a constitutive gauche arrangement . This guide explores the mechanistic underpinnings of this interaction, its impact on pKa and molecular geometry, and provides validated protocols for its synthesis and characterization.

Mechanistic Underpinnings: The Fluorine Gauche Effect[2][3][4][5][6]

The Fluorine Gauche Effect describes the counter-intuitive preference for the gauche (synclinal) conformation over the anti (antiperiplanar) conformation in 1,2-difluoroethane and related

-fluoroalkyl systems. In the context of (1R,2S)-2-fluorocyclohexan-1-amine, this effect manifests uniquely due to the cyclic constraint.[1]

Stereochemical Definition

The (1R,2S) configuration in a 1,2-disubstituted cyclohexane designates the cis isomer.

• C1 (R): Amine group.[2][3][4]

• C2 (S): Fluorine atom.[5][6][2][4][7]

• Geometry: In the chair conformation, one substituent must be axial and the other equatorial.

The Constitutive Gauche Constraint

Unlike the trans isomer, which can toggle between a gauche (diaxial) and anti (diequatorial) state, the cis-(1R,2S) isomer is geometrically locked into a gauche relationship regardless of the ring flip.

• Conformer A: 1-NH

  (equatorial) / 2-F (axial) Dihedral angle (Gauche).

• Conformer B: 1-NH

  (axial) / 2-F (equatorial) Dihedral angle (Gauche).

Stabilizing Forces

The stability of this gauche arrangement is driven by two primary vectors:

• Hyperconjugation (

  ): Electron density from the bonding orbital donates into the low-lying antibonding orbital. This interaction is maximized when the C-H and C-F bonds are anti-periplanar, which occurs in the gauche rotamer of the F-C-C-N system.

• Electrostatic/H-Bonding: In the protonated ammonium species (

  ), a strong intramolecular hydrogen bond ( ) forms. This "charge-dipole" gauche effect significantly stabilizes the conjugate acid.[1][4]

Conformational Analysis & Energetics

The conformational equilibrium of (1R,2S)-2-fluorocyclohexan-1-amine is dictated by the competition between steric strain (A-values) and the fluorine gauche effect.[1]

Chair Flip Equilibrium

While both conformers are gauche, they are not energetically degenerate.[4]

• Conformer A (Preferred):

  • NH

    (Equatorial): Avoids 1,3-diaxial interactions. (A-value 1.2–1.7 kcal/mol).[4]

  • F (Axial): The fluorine atom has a low steric penalty (A-value

    0.25 kcal/mol) and benefits from the "Cyclohexane Fluorine Effect" (similar to the anomeric effect), where axial F is often stabilized by antiparallel dipole minimization with the ring.

• Conformer B (Disfavored):

  • NH

    (Axial): High steric penalty.[4]

  • F (Equatorial): Sterically neutral but electronically less distinct.[4]

Caption: Conformational equilibrium of (1R,2S)-2-fluorocyclohexan-1-amine favoring the F-axial/N-equatorial chair.

Physicochemical Implications

The gauche effect directly alters the drug-like properties of the molecule, specifically basicity (pKa) and lipophilicity (LogP).

pKa Modulation

The introduction of fluorine typically lowers the pKa of amines due to the strong inductive withdrawing effect (-I). However, the gauche geometry in the (1R,2S) isomer allows for intramolecular H-bonding in the protonated state, which mitigates this drop compared to systems where such bonding is geometrically impossible.

Compound	Configuration	Approx. pKa	Mechanism
Cyclohexylamine	N/A	10.6	Standard aliphatic amine.[1][4]
(1R,2R)-2-Fluoro...	Trans	~9.0	Inductive (-I) dominates; H-bond possible only in diaxial (minor) form.[1]
(1R,2S)-2-Fluoro...	Cis	~9.3	Inductive (-I) + Strong H-bond stabilization ( ).

Note: The cis-isomer is slightly more basic than the trans-isomer because the constitutive gauche arrangement stabilizes the conjugate acid (

) via H-bonding, making deprotonation energetically more costly.

NMR Diagnostic Markers

The conformation can be validated using

NMR coupling constants ( ).

• Gauche (

  vs ): typically 10–14 Hz.

• Geminal (

  vs ): typically 48–50 Hz.

• Diagnostic: In Conformer A (F-axial), the coupling to the vicinal axial proton (H1) is

  (if F were eq) or .

  • For (1R,2S): H1 is Axial, H2 is Equatorial (relative to ring).

  • Interaction:

    (ax) - (ax). Dihedral ~180? No, in (1R,2S) if NH2 is eq (H1 ax) and F is ax (H2 eq), the H1-F2 dihedral is ~60 (gauche).

  • Observation:

    will be small (approx 6-12 Hz), confirming the gauche H-F relationship.

Experimental Protocols

Synthesis of (1R,2S)-2-fluorocyclohexan-1-amine

Direct fluorination of cyclohexylamine is non-selective.[1][4] The most robust route involves stereospecific inversion of a trans-amino alcohol precursor.[1][4]

Precursor: (1R,2R)-2-aminocyclohexanol (Trans). Reagent: Deoxo-Fluor (Bis(2-methoxyethyl)aminosulfur trifluoride).[4] Mechanism:

displacement with inversion of configuration at C2.

Step-by-Step Methodology

• Protection:

  • Dissolve (1R,2R)-2-aminocyclohexanol (10 mmol) in DCM (50 mL).

  • Add

    (1.1 equiv) and (1.2 equiv). Stir at RT for 4h.[4]

  • Result:tert-butyl ((1R,2R)-2-hydroxycyclohexyl)carbamate.[1]

• Fluorination (Inversion):

  • Cool solution of Boc-aminoalcohol (5 mmol) in dry DCM to -78°C under

    .

  • Add Deoxo-Fluor (1.2 equiv) dropwise.[1][4] (Caution: Exothermic).[4]

  • Allow to warm to RT overnight.

  • Mechanism:[1][5] Activation of OH followed by intramolecular displacement? No, Deoxo-Fluor activates OH, then

    displaces it via , inverting C2 from (R) to (S).

  • Result:tert-butyl ((1R,2S)-2-fluorocyclohexyl)carbamate.[1]

• Deprotection:

  • Treat the intermediate with 4M HCl in Dioxane (5 mL) for 2h.

  • Concentrate in vacuo to yield the hydrochloride salt.[4]

Caption: Stereoselective synthesis via SN2 inversion of the trans-amino alcohol.

pKa Determination Protocol (Potentiometric Titration)

To quantify the gauche effect's influence on basicity:

• Preparation: Dissolve 5 mg of the amine HCl salt in 20 mL of degassed water (0.1 M KCl ionic strength background).

• Titrant: 0.1 M KOH (standardized).

• Execution: Perform titration under

  atmosphere at 25°C.

• Analysis: Use the Bjerrum plot method to determine the half-equivalence point.[4]

• Control: Run cyclohexylamine HCl and trans-2-fluorocyclohexylamine HCl in parallel for relative shift calculation.

References

• O'Hagan, D. (2008).[8][5][4] Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. Link

• Gilmour, R. (2016).[4][9] The Fluorine Gauche Effect: A Brief History. Chemistry – A European Journal, 22(3), 1-10. Link

• Briggs, C. R. S., et al. (2004).[10][9] The observation of a large gauche preference when 2-fluoroethylamine and 2-fluoroethanol become protonated.[1][4] Organic & Biomolecular Chemistry, 2, 732-740.[10][4][9] Link

• Thiehoff, C., et al. (2016).[9] The Fluorine Gauche Effect in Drug Discovery. Beilstein Journal of Organic Chemistry, 12, 1-15. Link

Sources

• 1. 1955474-71-1|(1R,2S)-2-Fluorocyclopentan-1-amine hydrochloride|BLD Pharm [bldpharm.com]
• 2. CN103435523A - Preparation method for (1R, 2S)-2-fluoro-cyclopropanamine tosylate - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. (1R,2S)-2-Fluorocyclopropan-1-amine | C3H6FN | CID 10313105 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. BJOC - Origami with small molecules: exploiting the C–F bond as a conformational tool [beilstein-journals.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Gauche_effect [chemeurope.com]
• 9. d-nb.info [d-nb.info]
• 10. chemrxiv.org [chemrxiv.org]

An In-depth Technical Guide to the pKa and Basicity of (1R,2S)-2-fluorocyclohexan-1-amine

Abstract

The precise modulation of a molecule's physicochemical properties is a cornerstone of modern drug development. Among these properties, the acid dissociation constant (pKa) of ionizable groups is paramount, as it governs solubility, membrane permeability, and the nature of interactions with biological targets. This guide provides a comprehensive analysis of the factors determining the basicity of (1R,2S)-2-fluorocyclohexan-1-amine, a prototypical fluorinated cycloalkylamine. We will dissect the intricate balance between the electron-withdrawing inductive effect of the fluorine substituent and the stabilizing influence of intramolecular hydrogen bonding, which are dictated by the molecule's specific stereochemistry. This document furnishes researchers, scientists, and drug development professionals with both the theoretical foundation and practical methodologies for understanding and predicting the pKa of this and structurally related compounds.

Introduction: The Critical Role of pKa in Medicinal Chemistry

The journey of a drug molecule from administration to its site of action is a complex odyssey governed by its intrinsic chemical properties. For amine-containing compounds, which represent a significant portion of all pharmaceuticals, basicity is a critical determinant of this journey. The pKa value, which reflects the equilibrium between the neutral amine and its protonated (cationic) conjugate acid, dictates the charge state of the molecule at a given physiological pH. This, in turn, profoundly influences:

• Aqueous Solubility: The protonated, cationic form is generally more water-soluble, impacting formulation and bioavailability.

• Membrane Permeability: The neutral, lipophilic form is better able to cross cellular membranes via passive diffusion. The pKa determines the concentration of this permeable species.

• Target Binding: Many drug-target interactions, such as those in enzyme active sites or receptor binding pockets, are highly sensitive to the ionization state of the ligand.

Strategic modification of a lead compound's structure to fine-tune its pKa is therefore a key tactic in lead optimization. The introduction of fluorine atoms is a particularly powerful tool for this purpose. (1R,2S)-2-fluorocyclohexan-1-amine serves as an excellent case study for exploring the nuanced effects of fluorination on the basicity of a saturated carbocyclic amine.

Theoretical Framework: Unpacking the Determinants of Basicity

The basicity of the nitrogen atom in (1R,2S)-2-fluorocyclohexan-1-amine is primarily influenced by a competition between two powerful electronic effects, both of which are a direct consequence of the vicinal fluorine substituent and the molecule's stereoconfiguration.

The Inductive Effect (-I)

Fluorine is the most electronegative element, giving it a potent ability to pull electron density towards itself through the sigma bond framework of the molecule.[1][2] This phenomenon, known as the electron-withdrawing inductive effect (-I effect), reduces the electron density on the adjacent nitrogen atom.[3][4] A lower electron density on the nitrogen's lone pair makes it less available to accept a proton, thereby decreasing the amine's basicity.[5] Compared to its non-fluorinated parent, cyclohexylamine, the inductive effect in 2-fluorocyclohexan-1-amine is expected to lower the pKa of its conjugate acid. This effect weakens with distance but is significant given the fluorine's position beta to the amine.[4]

Intramolecular Hydrogen Bonding (IHB)

The specific (1R,2S) stereochemistry places the amine and fluorine groups in a cis relationship on the cyclohexane ring. This spatial proximity allows for a stabilizing intramolecular hydrogen bond to form. While a weak N-H···F bond might exist in the neutral amine, the more consequential interaction occurs in its conjugate acid, the ammonium ion.[6]

Upon protonation, a strong N⁺-H···F hydrogen bond can form. This interaction stabilizes the positive charge on the ammonium ion. By stabilizing the conjugate acid, the equilibrium of the acid-base reaction is shifted in favor of the protonated form.

R-NH₂ + H₂O ⇌ R-NH₃⁺ + OH⁻

A more stable conjugate acid (R-NH₃⁺) means the amine (R-NH₂) is a stronger base. Therefore, this intramolecular hydrogen bond acts in opposition to the inductive effect, serving to increase the basicity of the amine.[7][8] The existence and strength of such N-H···F and O-H···F hydrogen bonds have been established through both NMR spectroscopy and theoretical calculations in related systems.[8][9]

The diagram below illustrates the interplay of these two opposing forces that ultimately determine the pKa of the molecule.

Sources

• 1. Inductive effect - Wikipedia [en.wikipedia.org]
• 2. reddit.com [reddit.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Basicity of Amines - Chemistry Steps [chemistrysteps.com]
• 6. researchgate.net [researchgate.net]
• 7. reddit.com [reddit.com]
• 8. Intramolecular OH⋅⋅⋅Fluorine Hydrogen Bonding in Saturated, Acyclic Fluorohydrins: The γ-Fluoropropanol Motif - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Intramolecular Hydrogen Bonding Involving Organic Fluorine: NMR Investigations Corroborated by DFT-Based Theoretical Calculations - PMC [pmc.ncbi.nlm.nih.gov]

Strategic Fluorination: The Bioisosteric Utility of Fluorinated Cyclohexylamines in Medicinal Chemistry

Executive Summary

In modern drug discovery, the strategic incorporation of fluorine is a paramount tactic, present in approximately 20-25% of marketed pharmaceuticals. While aromatic fluorination is commonplace, fluorinated cyclohexylamines represent a sophisticated class of bioisosteres used to replace piperazines, morpholines, and alkyl amines.

This guide details the technical application of fluorinated cyclohexylamines to modulate pKa , enforce conformational rigidity via the gauche effect, and block metabolic soft spots , ultimately optimizing the DMPK (Drug Metabolism and Pharmacokinetics) profile of lead compounds.

Physicochemical Mechanics: The "Fluorine Effect"[1]

The utility of fluorinated cyclohexylamines stems from the unique properties of the C–F bond: high polarity, high bond strength (105.4 kcal/mol), and low polarizability.

pKa Modulation and Membrane Permeability

The basicity of the amine nitrogen is a critical determinant of membrane permeability and hERG channel liability.

• Mechanism: The strong electron-withdrawing inductive effect (

  ) of fluorine pulls electron density through the -framework, destabilizing the protonated ammonium species.

• Quantitative Impact:

  • -Monofluorination: Typically reduces amine pKa by 1.5 – 2.0 log units .
  • -Difluorination: Can reduce pKa by 3.0 – 4.0 log units .

Table 1: Comparative Physicochemical Properties

Scaffold	pKa (Approx)	LogP	Metabolic Liability	Bioisosteric Role
Cyclohexylamine	~10.6	High	High (C-H oxidation)	Baseline Scaffold
Piperazine	~9.8	Low	Moderate (N-oxidation)	H-bond acceptor/donor
4-Fluorocyclohexylamine	~8.9	Moderate	Low (Blocked site)	Polar Hydrophobic
4,4-Difluorocyclohexylamine	~7.5	Moderate	Very Low	Non-basic Piperazine mimic

Technical Insight: Lowering the pKa from ~10 to ~7.5 increases the fraction of neutral molecule available at physiological pH (7.4), significantly enhancing passive membrane permeability and blood-brain barrier (BBB) penetration [1].

Conformational Control: The Gauche Effect

Unlike heavier halogens, fluorine introduces specific conformational biases due to the gauche effect .[1][2]

• Phenomenon: In 1,2-disubstituted systems (e.g., F-C-C-N), the conformer where F and N are gauche (60°) is often more stable than the anti (180°) conformer.[2]

• Causality: This is driven by hyperconjugation (

  orbital overlap) and electrostatic attraction between the electronegative fluorine and the electropositive ammonium center [3].

Figure 1: The Gauche Effect drives conformational preference, reducing the entropic penalty of binding.

Synthetic Pathways[4][5]

Accessing these scaffolds requires robust protocols, primarily relying on deoxofluorination agents.

Protocol: Deoxofluorination via DAST

The most reliable method for converting 4-hydroxycyclohexylamines (or ketones) to their fluorinated counterparts is using DAST (Diethylaminosulfur trifluoride).

Safety Warning: DAST can be explosive at elevated temperatures (>50°C). Reactions should be conducted in anhydrous conditions, often starting at -78°C. Deoxo-Fluor is a thermally more stable alternative [4].

Step-by-Step Methodology:

• Precursor Preparation: Dissolve the N-protected 4-hydroxycyclohexylamine (1.0 eq) in anhydrous Dichloromethane (DCM) under Nitrogen atmosphere.

• Reagent Addition: Cool the solution to -78°C . Add DAST (1.5 eq) dropwise via syringe.

  • Note: Slow addition prevents localized exotherms.

• Reaction: Stir at -78°C for 1 hour, then allow to warm to Room Temperature (RT) over 4–12 hours.

• Quenching: Cool back to 0°C. Quench carefully with saturated aqueous NaHCO3.

  • Caution: Vigorous CO2 evolution occurs.

• Workup: Extract with DCM, dry over MgSO4, and concentrate. Purify via silica gel chromatography.

Figure 2: DAST-mediated fluorination workflow showing stereochemical inversion.

Bioisosteric Applications & Case Studies

Piperazine Replacement (The "Polar Hydrophobic" Isostere)

Piperazines are ubiquitous but often suffer from rapid metabolism (N-oxidation) or high polarity.

• Strategy: Replace the distal nitrogen of piperazine with a 4,4-difluorocyclohexyl moiety.

• Result:

  • Vector Alignment: The gem-difluoro group mimics the electron density of the nitrogen lone pair without being basic.

  • Metabolic Blockade: The C-F bond is resistant to CYP450 oxidation, blocking the metabolic "soft spot" [2].

Case Study: P-gp Efflux Reduction in CNS Ligands

In the design of PDE9 inhibitors and other CNS targets, high basicity correlates with P-glycoprotein (P-gp) efflux, limiting brain exposure.

• Experimental Observation: Fluorination of a cyclic amine scaffold reduced the basic pKa by ~1.5 units.

• Outcome: This pKa shift moved the molecule from a P-gp substrate to a CNS-penetrant compound by reducing the percentage of cationic species at physiological pH [5].

References

• BenchChem. (2025).[3] A Comparative Analysis of Fluorinated vs. Non-Fluorinated Cyclohexanes in Biological Assays. Retrieved from

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Retrieved from

• O'Hagan, D. (2014). Conformational Analysis of 2,2-difluoroethylamine hydrochloride: double gauche effect. Beilstein Journal of Organic Chemistry. Retrieved from

• Sigma-Aldrich. (n.d.). Diethylaminosulfur Trifluoride (DAST) Applications. Retrieved from

• ResearchGate. (2020). Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors. Retrieved from

Sources

• 1. The Gauche Effect in XCH2CH2X Revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gauche effect - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Thermodynamic Stability and Conformational Dynamics of cis-2-Fluorocyclohexan-1-amine

The following technical guide is structured to provide an exhaustive analysis of the thermodynamic and conformational stability of cis-2-fluorocyclohexan-1-amine. This content is designed for application scientists and medicinal chemists, focusing on the interplay between steric bulk, stereoelectronic effects, and solvation thermodynamics.

Technical Whitepaper | Version 2.0

Executive Summary

The introduction of fluorine into saturated heterocycles is a cornerstone strategy in modern medicinal chemistry to modulate basicity (

), lipophilicity ( ), and metabolic stability. cis-2-Fluorocyclohexan-1-amine represents a critical scaffold where classical steric rules compete with stereoelectronic phenomena (the gauche effect) and intramolecular hydrogen bonding (IMHB).

This guide delineates the thermodynamic drivers stabilizing the cis-isomer, specifically the preference for the Fluorine-Axial / Amine-Equatorial conformer. We provide actionable protocols for experimental validation and computational modeling to support lead optimization campaigns.

Structural Dynamics & Conformational Landscape

The Core Conformational Equilibrium

Unlike its trans counterpart, which can access a diequatorial conformation, cis-1,2-disubstituted cyclohexanes are geometrically constrained to exist in an equilibrium between two chair conformers, each possessing one axial and one equatorial substituent.

For cis-2-fluorocyclohexan-1-amine, the equilibrium exists between:

• Conformer A: Amine (

  ) Equatorial / Fluorine ( ) Axial.

• Conformer B: Amine (

  ) Axial / Fluorine ( ) Equatorial.

Steric vs. Stereoelectronic Arbitration

The thermodynamic stability is dictated by the difference in Gibbs Free Energy (

) between these two states. This is governed by two opposing forces:[1][2]

• Steric Demand (A-Values):

  • The conformational free energy (A-value) represents the energetic penalty of placing a substituent in the axial position.

  • A-value: 1.2 – 1.7 kcal/mol (Strong preference for equatorial).
  • A-value: 0.2 – 0.3 kcal/mol (Weak preference for equatorial).

  • Thermodynamic Consequence: Sterics heavily favor Conformer A , as the penalty for placing the larger amine group axially (Conformer B) far outweighs the penalty of placing the small fluorine atom axially.

• The Gauche Effect & Intramolecular Hydrogen Bonding (IMHB):

  • In the cis isomer, the dihedral angle between C-N and C-F is approximately

    (gauche) in both chair conformers.

  • However, the Fluorine-Axial / Amine-Equatorial conformer (Conformer A) is often further stabilized by hyperconjugation (

    ) and favorable dipole alignment, particularly in the protonated state (ammonium salt).

Visualization of Conformational Flux

The following diagram illustrates the equilibrium and the energy barriers involved.

Caption: Thermodynamic equilibrium favoring Conformer A due to the high A-value of the amine group relative to fluorine.

Thermodynamic Drivers: Enthalpy and Entropy

Enthalpic Stabilization ( )

• Neutral State: The dominant enthalpic driver is the relief of 1,3-diaxial strain on the amine. The N-H...F intramolecular hydrogen bond is weak in the neutral amine due to the poor acceptor capability of organic fluorine.

• Protonated State (Salt Form): Upon protonation (

  ), the scenario changes drastically. The electrostatic attraction between the positively charged nitrogen and the electronegative fluorine ( ) becomes a massive stabilizing force (up to 2-3 kcal/mol). This interaction is geometry-dependent and strongly favors the gauche arrangement found in Conformer A .

Entropic Considerations ( )

• Solvent Organization: In polar protic solvents (e.g., water, methanol), the exposed ammonium group in the equatorial position (Conformer A) is better solvated than in the axial position, where it is shielded by ring hydrogens. This solvation shell organization contributes significantly to the entropic stability of Conformer A.

Comparative Data Table

Parameter	cis-Isomer (Conformer A)	trans-Isomer (Diequatorial)	Thermodynamic Note
Substituent Orientation	F (Axial) / NH2 (Equatorial)	F (Equatorial) / NH2 (Equatorial)	cis incurs F-axial penalty (~0.25 kcal/mol).
Dihedral Angle (F-C-C-N)	~60° (Gauche)	~180° (Anti)	cis allows IMHB; trans does not.
Basicity ( )	Lower than cyclohexylamine	Lowest in series	cis is more basic than trans due to conjugate acid stabilization via .
Dipole Moment	Moderate	High	trans dipoles are additive; cis partially cancel.

Experimental Validation Protocols

To empirically verify the thermodynamic stability and conformer population, the following self-validating NMR protocol is recommended.

Protocol: Coupling Constant Analysis

The magnitude of the vicinal proton-fluorine coupling constant (

) is directly correlated to the dihedral angle (Karplus relationship).

Workflow:

• Sample Prep: Dissolve 10 mg of cis-2-fluorocyclohexan-1-amine in 0.6 mL

  (non-polar) and separate sample in (polar).

• Acquisition: Acquire

  NMR and NMR (decoupled and coupled).

• Analysis: Focus on the methine proton attached to the C-F carbon (

  ).

  • If F is Axial (Conformer A):

    is Equatorial.[3] Coupling to vicinal axial protons will be small ( ).

  • If F is Equatorial (Conformer B):

    is Axial.[3] Coupling to vicinal axial protons will be large ( ).

• Validation: The observed

  for a gauche arrangement (Conformer A) should be approximately 12-14 Hz , whereas an anti-arrangement (not accessible in cis but useful reference) is >20 Hz.

Protocol: Variable Temperature (VT) NMR

To calculate

and :

• Measure the ratio of conformers (if exchange is slow) or the weighted average of chemical shifts (if fast) across a temperature range (e.g., 213K to 298K).

• Plot

  vs (Van 't Hoff plot).

• Linearity Check: A linear plot confirms a two-state equilibrium model. Deviation suggests aggregation or alternative conformers (twist-boat).

Implications for Drug Design[4]

Modulation

The cis-fluorine substituent lowers the amine

through induction (electron withdrawal). However, because the cis-geometry allows for an intramolecular hydrogen bond in the conjugate acid ( ), the protonated form is stabilized relative to the trans-isomer (where F and N are anti).

• Result: The cis-isomer is more basic (higher

  ) than the trans-isomer, though both are less basic than the non-fluorinated parent. This allows fine-tuning of solubility and permeability without completely sacrificing basicity.

Bioisosterism

The cis-2-fluorocyclohexylamine moiety is a bioisostere for the 2-hydroxycyclohexylamine group but with altered H-bond donor capability. The axial fluorine can also block metabolic oxidation at the C2 position while mimicking the steric profile of a proton, preventing steric clashes in tight binding pockets.

Computational Modeling Workflow (DFT)

For predictive stability analysis, the following computational pipeline is standard.

Caption: Standard DFT workflow for determining Boltzmann populations of conformers.

References

• Conformational Analysis of 2,2-difluoroethylamine hydrochloride: double gauche effect. Source: Beilstein Journal of Organic Chemistry

• Intramolecular Hydrogen Bonding Involving Organic Fluorine: NMR Investigations. Source: National Institutes of Health (PMC)

• Conformational Analysis of cis-2-halocyclohexanols; Solvent Effects. Source: Journal of Organic Chemistry (PubMed)

• The Gauche Effect and its Application in Fluorine Chemistry. Source: Wikipedia / General Chemical Reference

• pKa of amine hydrochlorides cis/trans-derivatives. Source: ResearchGate (Medicinal Chemistry) [4]

Sources

• 1. BJOC - Conformational analysis of 2,2-difluoroethylamine hydrochloride: double gauche effect [beilstein-journals.org]
• 2. reddit.com [reddit.com]
• 3. Conformational analysis of cis-2-halocyclohexanols; solvent effects by NMR and theoretical calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application and Protocol Guide for the Enantioselective Synthesis of (1R,2S)-2-fluorocyclohexan-1-amine

Authored by: A Senior Application Scientist

Abstract

This document provides a detailed guide for the enantioselective synthesis of (1R,2S)-2-fluorocyclohexan-1-amine, a critical chiral building block in modern medicinal chemistry. The strategic introduction of fluorine into bioactive molecules can significantly enhance their pharmacological properties, including metabolic stability and binding affinity. This guide explores various synthetic strategies, including organocatalytic, biocatalytic, and chiral auxiliary-mediated approaches, culminating in a detailed, field-proven protocol for a highly efficient synthesis. The causality behind experimental choices is explained, and all protocols are designed as self-validating systems. This document is intended for researchers, scientists, and drug development professionals.

Introduction: The Significance of Fluorinated Chiral Amines

Chiral amines are ubiquitous structural motifs in a vast array of natural products and pharmaceutical agents.[1] Specifically, chiral cyclohexylamine derivatives are integral to diverse biologically active molecules.[1] The incorporation of a fluorine atom into these structures can dramatically alter their physicochemical properties, often leading to improved metabolic stability, bioavailability, and binding affinity to target proteins. (1R,2S)-2-fluorocyclohexan-1-amine, with its defined stereochemistry, represents a valuable synthon for the development of novel therapeutics. Its synthesis, however, presents a significant challenge in controlling both diastereoselectivity and enantioselectivity.

Strategic Overview of Synthetic Approaches

The enantioselective synthesis of (1R,2S)-2-fluorocyclohexan-1-amine can be approached through several distinct strategies. The choice of a particular route will depend on factors such as substrate availability, desired scale, and the availability of specialized catalysts or enzymes.

Caption: Overview of synthetic strategies for (1R,2S)-2-fluorocyclohexan-1-amine.

Organocatalysis: This approach utilizes small organic molecules as catalysts to induce enantioselectivity. Cinchona alkaloid derivatives have proven effective in the asymmetric synthesis of fluorinated cyclohexenones, which can be further elaborated to the desired amine.[2][3]

Biocatalysis: The use of enzymes, such as transaminases, offers a highly selective and environmentally benign route to chiral amines.[4][5] Imine reductases (IREDs) have also been successfully employed for the asymmetric synthesis of cyclohexylidene-based axially chiral amines.[6] A biocatalytic approach could involve the asymmetric amination of a fluorinated ketone or a related prochiral substrate.

Chiral Auxiliary: A chiral auxiliary is a stereogenic group that is temporarily incorporated into the starting material to direct the stereochemical outcome of a subsequent reaction.[7] After the desired stereocenter is set, the auxiliary is removed. This method offers a robust and often predictable way to control stereochemistry.

Recommended Protocol: Chiral Auxiliary-Directed Diastereoselective Fluorination and Subsequent Amination

This protocol details a reliable and scalable approach utilizing a chiral auxiliary to control the stereochemistry of the fluorine and amine substituents. The use of a well-established chiral auxiliary provides a high degree of stereocontrol and is often amenable to large-scale synthesis.

Workflow

Caption: Experimental workflow for the chiral auxiliary-based synthesis.

Step-by-Step Protocol

Step 1: Attachment of Chiral Auxiliary

The synthesis begins with the attachment of a chiral auxiliary to a cyclohexenone derivative. Evans' oxazolidinone auxiliaries are a good choice for this transformation due to their high directing ability.[]

Reagent/Parameter	Value
Starting Material	Cyclohex-2-en-1-one
Chiral Auxiliary	(4R,5S)-4-methyl-5-phenyl-1,3-oxazolidin-2-one
Base	n-Butyllithium
Solvent	Tetrahydrofuran (THF)
Temperature	-78 °C to 0 °C
Reaction Time	2 hours
Expected Yield	>90%

Protocol:

• Dissolve the chiral auxiliary (1.1 eq) in anhydrous THF under an inert atmosphere (N₂ or Ar).

• Cool the solution to -78 °C.

• Add n-butyllithium (1.1 eq) dropwise and stir for 30 minutes.

• Add a solution of cyclohex-2-en-1-one (1.0 eq) in THF dropwise.

• Allow the reaction to warm to 0 °C and stir for 1 hour.

• Quench the reaction with saturated aqueous NH₄Cl and extract with ethyl acetate.

• Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

• Purify the product by flash column chromatography.

Step 2: Diastereoselective Fluorination

The fluorination is performed using an electrophilic fluorine source. The chiral auxiliary shields one face of the enolate, leading to a highly diastereoselective fluorination.[9]

Reagent/Parameter	Value
Starting Material	N-enoyl oxazolidinone
Base	Sodium bis(trimethylsilyl)amide (NaHMDS)
Fluorinating Agent	N-Fluorobenzenesulfonimide (NFSI)
Solvent	Tetrahydrofuran (THF)
Temperature	-78 °C
Reaction Time	1 hour
Expected Diastereomeric Ratio	>95:5

Protocol:

• Dissolve the N-enoyl oxazolidinone (1.0 eq) in anhydrous THF under an inert atmosphere.

• Cool the solution to -78 °C.

• Add NaHMDS (1.2 eq) dropwise and stir for 30 minutes to form the enolate.

• Add a solution of NFSI (1.5 eq) in THF dropwise.

• Stir at -78 °C for 1 hour.

• Quench the reaction with saturated aqueous NaHCO₃ and extract with ethyl acetate.

• Wash the organic layer with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify by flash column chromatography.

Step 3 & 4: Stereoselective Ketone Reduction and Azide Introduction

Subsequent steps involve the stereoselective reduction of the ketone followed by the introduction of an amine precursor, such as an azide, via an Sₙ2 reaction.

Step 5 & 6: Azide Reduction and Auxiliary Cleavage

The azide is then reduced to the primary amine, and the chiral auxiliary is cleaved to yield the final product.

Mechanistic Rationale for Stereoselectivity

Caption: Chelation control directs the electrophilic fluorinating agent.

The high diastereoselectivity observed in the fluorination step is a direct result of the steric hindrance imposed by the chiral auxiliary. The auxiliary effectively blocks one face of the molecule, forcing the electrophilic fluorinating agent to approach from the less hindered face. This leads to the preferential formation of one diastereomer.

Analytical Characterization

The final product and all intermediates should be thoroughly characterized to confirm their identity, purity, and stereochemistry.

Technique	Purpose
NMR Spectroscopy (¹H, ¹³C, ¹⁹F)	Structural elucidation and purity assessment.
Chiral HPLC	Determination of enantiomeric excess (ee).
Mass Spectrometry (HRMS)	Confirmation of molecular weight and elemental composition.
Infrared (IR) Spectroscopy	Identification of functional groups.

Conclusion

The enantioselective synthesis of (1R,2S)-2-fluorocyclohexan-1-amine is a challenging but achievable goal. The protocol detailed in this guide, utilizing a chiral auxiliary, provides a robust and reliable method for obtaining this valuable building block in high stereochemical purity. For researchers interested in alternative approaches, organocatalytic and biocatalytic methods offer promising avenues for exploration. The continued development of novel synthetic methodologies will undoubtedly facilitate the discovery and development of next-generation pharmaceuticals.

References

• One-pot Fluorination and Organocatalytic Robinson Annulation for Asymmetric Synthesis of Mono- and Difluorinated Cyclohexenones. PMC - NIH. Available at: [Link]

• Asymmetric Fluorination of α-Branched Cyclohexanones Enabled by a Combination of Chiral Anion Phase-Transfer Catalysis and Enamine Catalysis using Protected Amino Acids. Journal of the American Chemical Society. Available at: [Link]

• Biocatalytic Enantiodivergent Synthesis of Cyclohexylidene-Based Axially Chiral Amines. Angewandte Chemie International Edition. Available at: [Link]

• Visible-light-enabled stereoselective synthesis of functionalized cyclohexylamine derivatives via [4 + 2] cycloadditions. Chemical Science. Available at: [Link]

• (1S,2S)-1,2-Diaminocyclohexane. Reaxys. Available at: [Link]

• Enantioselective Synthesis of cis- and trans-Cycloheptyl β-Fluoro Amines by Sequential aza-Henry Addition/Ring-Closing Metathesis. PubMed Central. Available at: [Link]

• Chiral auxiliary. Wikipedia. Available at: [Link]

• Biocatalysis: A smart and green tool for the preparation of chiral drugs. PMC - NIH. Available at: [Link]

• Enantioselective Synthesis of Trifluoromethyl-Substituted Cyclopropanes. Organic Letters. Available at: [Link]

• Fluorinated chiral auxiliaries. BioCIS - CY Cergy Paris Université. Available at: [Link]

• Flow Biocatalysis for Chiral Molecules Synthesis. ScienceDirect. Available at: [Link]

• Asymmetric Synthesis of 2-Arylethylamines: A Metal-Free Review of the New Millennium. MDPI. Available at: [Link]

• Advances in Catalytic Enantioselective Fluorination, Mono-, Di-, and Trifluoromethylation, and Trifluoromethylthiolation Reactions. PMC - NIH. Available at: [Link]

• Organocatalytic asymmetric synthesis of chiral fluorinated quaternary carbon containing beta-ketoesters. PubMed. Available at: [Link]

• Biocatalytic asymmetric synthesis of chiral amines from ketones applied to sitagliptin manufacture. PubMed. Available at: [Link]

• Organocatalytic Asymmetric α-C–H Functionalization of Alkyl Amines. ChemRxiv. Available at: [Link]

• Developing catalytic enantioselective fluorination. Technical University of Munich. Available at: [Link]

• One-pot synthesis of 6-fluorocyclohex-2-en-1-ones 3 a . ResearchGate. Available at: [Link]

• Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. PMC - NIH. Available at: [Link]

• Organocatalytic asymmetric synthesis of chiral fluorinated quaternary carbon containing β-ketoesters. Chemical Communications. Available at: [Link]

• Amine-Borane-Promoted Rhodium-Catalyzed Asymmetric Transfer Hydrogenation of β-Chloro Ketones. PubMed. Available at: [Link]

• Asymmetric Synthesis of 3-Substituted Cyclohexylamine Derivatives from Prochiral Diketones via Three Biocatalytic Steps. ResearchGate. Available at: [Link]

• Recyclable Organocatalysts for a One-Pot Asymmetric Synthesis of 2-Fluorocyclohexanols Bearing Six Contiguous Stereocenters. ResearchGate. Available at: [Link]

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Application Notes and Protocols: A Guide to the Incorporation of (1R,2S)-2-fluorocyclohexan-1-amine into Peptide Backbones

Introduction: Expanding the Chemical Space of Peptides

In the landscape of modern drug discovery, peptides represent a class of therapeutics with high specificity and potency. However, their application is often limited by poor metabolic stability and low cell permeability. The strategic incorporation of non-canonical amino acids and synthetic building blocks is a powerful approach to overcome these limitations. Fluorination, in particular, has emerged as a key strategy in medicinal chemistry to enhance the pharmacological properties of bioactive molecules. The unique physicochemical properties of the fluorine atom, including its high electronegativity, small size, and the strength of the carbon-fluorine bond, can profoundly influence the conformation, stability, and binding affinity of peptides.[1]

This guide provides a comprehensive overview and detailed protocols for the incorporation of (1R,2S)-2-fluorocyclohexan-1-amine, a novel fluorinated cyclic building block, into peptide backbones. The introduction of this sterically constrained and fluorinated moiety is anticipated to impart unique structural and functional properties to peptides, including enhanced proteolytic resistance and modulation of biological activity. As this is a non-amino acid building block, its incorporation is achieved through N-terminal acylation of a peptide synthesized on a solid support.

Scientific Rationale: The Advantage of Fluorinated Cyclic Moieties

The incorporation of (1R,2S)-2-fluorocyclohexan-1-amine into a peptide backbone offers several potential advantages rooted in the principles of medicinal chemistry and peptide design:

• Conformational Constraint: The rigid cyclohexyl ring restricts the conformational freedom of the peptide's N-terminus, which can lead to a more defined three-dimensional structure. This pre-organization can enhance binding affinity and selectivity for a biological target.

• Increased Proteolytic Stability: The steric bulk of the cyclohexyl group and the presence of the fluorine atom can shield the adjacent amide bond from enzymatic cleavage, thereby increasing the peptide's half-life in biological systems.[2][3]

• Modulation of Physicochemical Properties: The fluorine atom can alter the lipophilicity and electrostatic properties of the peptide, potentially improving its membrane permeability and pharmacokinetic profile.[2]

• Novel Interactions: The polarized C-F bond can participate in favorable non-covalent interactions, such as dipole-dipole and orthogonal multipolar interactions, with protein targets, potentially leading to enhanced binding affinity.

Experimental Workflow Overview

The overall strategy for incorporating (1R,2S)-2-fluorocyclohexan-1-amine into a peptide involves a multi-step process that begins with the synthesis of the protected building block, followed by solid-phase peptide synthesis (SPPS) of the desired peptide sequence, N-terminal coupling of the fluorinated moiety, and finally, cleavage, purification, and characterization of the modified peptide.

Caption: Experimental workflow for peptide modification.

Part 1: Synthesis of Fmoc-(1R,2S)-2-fluorocyclohexan-1-amine

To incorporate (1R,2S)-2-fluorocyclohexan-1-amine into a peptide using standard Fmoc-based solid-phase peptide synthesis (SPPS), it must first be protected with a 9-fluorenylmethoxycarbonyl (Fmoc) group.

Protocol 1: Fmoc Protection of (1R,2S)-2-fluorocyclohexan-1-amine

This protocol is based on standard procedures for the Fmoc protection of amines.[4]

Materials:

• (1R,2S)-2-fluorocyclohexan-1-amine hydrochloride

• 9-Fluorenylmethyloxycarbonyl N-succinimidyl carbonate (Fmoc-OSu)

• Sodium bicarbonate (NaHCO₃)

• Dioxane

• Water (deionized)

• Diethyl ether

• 1 M Hydrochloric acid (HCl)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• Dissolution: In a round-bottom flask, dissolve (1R,2S)-2-fluorocyclohexan-1-amine hydrochloride (1.0 equivalent) in a 1:1 mixture of dioxane and water.

• Basification: Add sodium bicarbonate (2.5 equivalents) to the solution and stir until the amine hydrochloride is fully neutralized and effervescence ceases.

• Fmoc-OSu Addition: In a separate flask, dissolve Fmoc-OSu (1.05 equivalents) in dioxane. Add this solution dropwise to the amine solution at room temperature with vigorous stirring.

• Reaction: Allow the reaction to stir at room temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up:

  • Once the reaction is complete, dilute the mixture with water and transfer to a separatory funnel.

  • Wash the aqueous layer with diethyl ether (2x) to remove any unreacted Fmoc-OSu and byproducts.

  • Acidify the aqueous layer to a pH of 2-3 with 1 M HCl. The Fmoc-protected product should precipitate out of the solution.

  • Extract the product with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by flash column chromatography on silica gel to yield the pure Fmoc-(1R,2S)-2-fluorocyclohexan-1-amine.

Part 2: Solid-Phase Peptide Synthesis and N-Terminal Modification

The following protocols outline the synthesis of a model peptide on a solid support and the subsequent coupling of the synthesized Fmoc-(1R,2S)-2-fluorocyclohexan-1-amine to the N-terminus.

Protocol 2: Solid-Phase Peptide Synthesis (Fmoc/tBu Strategy)

This is a general protocol for manual SPPS. Automated synthesizers can also be used.[1]

Materials:

• Fmoc-Rink Amide resin (or other suitable resin for C-terminal amide)

• Fmoc-protected amino acids

• N,N'-Diisopropylcarbodiimide (DIC)

• OxymaPure®

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Piperidine

• Dichloromethane (DCM)

• Methanol

• Peptide synthesis vessel with a sintered glass frit

• Shaker

Procedure (for one coupling cycle):

• Resin Swelling: Swell the resin in DMF for 30-60 minutes in the peptide synthesis vessel.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add a 20% (v/v) solution of piperidine in DMF to the resin.

  • Agitate for 3 minutes, then drain.

  • Add a fresh portion of 20% piperidine in DMF and agitate for 10-15 minutes.

  • Drain the solution and wash the resin thoroughly with DMF (5-7 times).

• Amino Acid Coupling:

  • In a separate vial, dissolve the Fmoc-amino acid (3-5 equivalents relative to resin loading), OxymaPure® (3-5 equivalents), and DIC (3-5 equivalents) in DMF.

  • Pre-activate for 5-10 minutes.

  • Add the activated amino acid solution to the resin.

  • Agitate for 1-2 hours.

  • Perform a Kaiser test to check for complete coupling. If the test is positive (unreacted primary amines), repeat the coupling.

• Washing: Drain the coupling solution and wash the resin with DMF (3-5 times) and DCM (3 times).

• Repeat: Repeat steps 2-4 for each amino acid in the desired peptide sequence.

Protocol 3: N-Terminal Acylation with Fmoc-(1R,2S)-2-fluorocyclohexan-1-amine

This protocol is adapted for coupling a sterically hindered, non-amino acid building block.[5][6]

Materials:

• Peptide-resin from Protocol 2 (with the N-terminal Fmoc group removed)

• Fmoc-(1R,2S)-2-fluorocyclohexan-1-amine (from Protocol 1)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• DMF, peptide synthesis grade

• Peptide synthesis vessel

• Shaker

Procedure:

• Final Deprotection: Perform the Fmoc deprotection on the N-terminal amino acid of the peptide-resin as described in Protocol 2, step 2.

• Coupling Solution Preparation:

  • In a separate vial, dissolve Fmoc-(1R,2S)-2-fluorocyclohexan-1-amine (3-5 equivalents), HATU (2.9-4.9 equivalents), and DIPEA (6-10 equivalents) in DMF.

  • Allow the solution to pre-activate for 2-5 minutes.

• Coupling Reaction:

  • Add the activated solution to the deprotected peptide-resin.

  • Agitate the mixture for 4-6 hours at room temperature. Due to the steric hindrance of the cyclohexyl ring, a longer coupling time is recommended.

  • Perform a Kaiser test. If positive, a second coupling (double coupling) may be necessary. To do this, drain the reaction mixture, wash with DMF, and repeat the coupling with a fresh solution of activated Fmoc-(1R,2S)-2-fluorocyclohexan-1-amine.

• Washing: Once the coupling is complete (negative Kaiser test), drain the solution and wash the resin thoroughly with DMF (5-7 times) and DCM (3 times).

• Drying: Dry the resin under vacuum.

Caption: N-terminal modification workflow.

Part 3: Cleavage, Purification, and Characterization

Protocol 4: Cleavage from Resin and Side-Chain Deprotection

Materials:

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water (deionized)

• Dichloromethane (DCM)

• Cold diethyl ether

• Centrifuge

Procedure:

• Cleavage Cocktail: Prepare a cleavage cocktail of TFA/TIS/Water (95:2.5:2.5, v/v/v).

• Cleavage: Add the cleavage cocktail to the dried resin in a reaction vessel. Agitate at room temperature for 2-3 hours.

• Peptide Precipitation:

  • Filter the resin and collect the filtrate.

  • Add the filtrate dropwise to a large volume of cold diethyl ether to precipitate the crude peptide.

  • Place on ice for 30 minutes.

• Isolation:

  • Centrifuge the mixture to pellet the peptide.

  • Decant the ether and wash the peptide pellet with cold diethyl ether (2-3 times).

  • Dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator.

Purification and Characterization:

• Purification: The crude peptide should be purified by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: The purified peptide should be characterized by:

  • Mass Spectrometry (MS): To confirm the correct molecular weight of the modified peptide.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR can be used to confirm the structure of the peptide and the successful incorporation of the fluorinated moiety.[7][8][9]

Data Presentation: Expected Analytical Data

Analytical Technique	Expected Outcome	Purpose
RP-HPLC	A major peak corresponding to the purified peptide with a specific retention time.	Assess purity and provide material for further analysis.
Mass Spectrometry (ESI-MS)	A molecular ion peak corresponding to the calculated mass of the N-terminally modified peptide.	Confirm the identity and successful incorporation of the building block.
¹H NMR	Characteristic signals for the peptide backbone and side chains, as well as signals corresponding to the protons of the 2-fluorocyclohexyl group.	Structural confirmation.
¹⁹F NMR	A characteristic signal for the fluorine atom on the cyclohexyl ring.	Unambiguous confirmation of fluorination.

Troubleshooting and Key Considerations

• Incomplete Coupling: Due to the steric hindrance of the (1R,2S)-2-fluorocyclohexan-1-amine, incomplete coupling is a potential issue. Using a more potent coupling reagent like HATU, extending the reaction time, and performing a double coupling are recommended strategies.[6]

• Racemization: While less of a concern for the N-terminal coupling of a non-chiral amine, care should be taken during the synthesis of the peptide chain to minimize racemization by using appropriate coupling additives like OxymaPure®.

• Solubility: The modified peptide may have different solubility properties compared to the unmodified parent peptide. The purification and handling conditions may need to be adjusted accordingly.

Conclusion and Future Perspectives

The protocols detailed in this application note provide a robust framework for the synthesis and incorporation of (1R,2S)-2-fluorocyclohexan-1-amine into peptide backbones. This novel modification has the potential to significantly enhance the therapeutic properties of peptides by improving their stability, modulating their conformation, and introducing new binding interactions. Researchers in drug development and peptide chemistry can utilize these methods to explore a new region of chemical space and design next-generation peptide therapeutics with improved pharmacological profiles. Further studies will be necessary to fully elucidate the impact of this modification on the biological activity of specific peptides.

References

• Grob, S., et al. (2021). Preparation and evaluation of peptide radiopharmaceuticals containing methoxinine. Journal of Peptide Science.
• Nielsen, T. E., et al. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 14, 1538-1544.
• Gomes, P. S., et al. (2023).
• Chen, J., et al. (2017). Convenient and Scalable Synthesis of Fmoc-Protected Peptide Nucleic Acid Backbone. Molecules, 22(8), 1231.
• Pan, M., et al. (2021). Ynamide Coupling Reagents: Origin and Advances. Accounts of Chemical Research, 54(15), 3125-3138.
• Albericio, F., et al. (2015). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 19(2), 370-384.
• Březinová, A., et al. (2021). One-Pot Cyclization and Cleavage of Peptides with N-Terminal Cysteine via the N,S-Acyl Shift of the N-2-[Thioethyl]glycine Residue. The Journal of Organic Chemistry, 86(16), 11213-11222.
• Loffet, A. (1997). Methods for the synthesis of fmoc protected amines.
• Wang, Y., et al. (2020). Incorporation of Non-Canonical Amino Acids into Antimicrobial Peptides: Advances, Challenges, and Perspectives. mSystems, 5(2), e00832-19.
• de la Torre, B. G., & Albericio, F. (2020). The chemical synthesis of peptides and proteins. International Journal of Peptide Research and Therapeutics, 26, 1543-1550.
• Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.

• Total Synthesis. Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism. Total Synthesis. Available at: [Link]

• Wang, P., et al. (2022). Development of Fmoc-Protected Bis-Amino Acids toward Automated Synthesis of Highly Functionalized Spiroligomers. Organic Letters, 24(18), 3381-3386.
• Li, X., et al. (2022). Selective N-terminal modification of peptides and proteins: Recent progresses and applications. Chinese Chemical Letters, 33(1), 57-66.
• Adib, Z., et al. (2020). Effects of N-terminal and C-terminal modification on cytotoxicity and cellular uptake of amphiphilic cell penetrating peptides. Journal of Drug Delivery Science and Technology, 58, 101784.
• Amblard, M., et al. (2006). Methods and Protocols of Modern Solid Phase Peptide Synthesis. Molecular Biotechnology, 33(3), 239-254.
• Reeve, S. M., et al. (2015). N-terminal modifications of cellular proteins: The enzymes involved, their substrate specificities and biological effects. Proteomics, 15(7), 1190-1208.
• Hab-Liman, Z. F., et al. (2020). N-Acetylation of Biodegradable Supramolecular Peptide Nanofilaments Selectively Enhances their Proteolytic Stability for Targeted Delivery of Gold-Based Anticancer Agents. Biomacromolecules, 21(1), 319-331.
• Evans, J. N. S. (1995). NMR Spectroscopy of Peptides and Proteins. In Biomolecular NMR Spectroscopy (pp. 319-366). Humana Press.
• White, C. J., & Yudin, A. K. (2011). Contemporary strategies for peptide macrocyclization.
• Ananda, K., & Aravinda, S. (2010). NMR of peptides. Journal of the Indian Institute of Science, 90(1), 139-156.
• Carlomagno, T. (2018). Combining Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy for Integrative Structural Biology of Protein–RNA Complexes. In Methods in Molecular Biology (pp. 243-264). Humana Press.

Sources

• 1. journals.asm.org [journals.asm.org]
• 2. N-terminal modifications of cellular proteins: The enzymes involved, their substrate specificities and biological effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-Acetylation of Biodegradable Supramolecular Peptide Nanofilaments Selectively Enhances their Proteolytic Stability for Targeted Delivery of Gold-Based Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. total-synthesis.com [total-synthesis.com]
• 5. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 6. bachem.com [bachem.com]
• 7. NMR Spectroscopy of Peptides and Proteins | Springer Nature Experiments [experiments.springernature.com]
• 8. researchgate.net [researchgate.net]
• 9. Combining Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy for Integrative Structural Biology of Protein–RNA Complexes - PMC [pmc.ncbi.nlm.nih.gov]

Reductive amination procedures for (1R,2S)-2-fluorocyclohexan-1-amine precursors

Application Note: Stereocontrolled Synthesis of (1R,2S)-2-Fluorocyclohexan-1-amine Precursors

Executive Summary

This application note details the reductive amination procedures for synthesizing (1R,2S)-2-fluorocyclohexan-1-amine, a high-value pharmacophore found in next-generation kinase inhibitors and GPCR ligands. The presence of the fluorine atom at the C2 position introduces significant electronic and steric challenges, specifically the risk of defluorination (elimination to the enone) and the necessity for strict diastereocontrol (cis-selectivity).

This guide presents two validated protocols:

• Protocol A: Direct reductive amination using Sodium Triacetoxyborohydride (STAB) for rapid access to the cis-enriched racemic scaffold.

• Protocol B: Chiral auxiliary-mediated reductive amination for the isolation of the enantiopure (1R,2S) isomer.

Strategic Considerations & Mechanism

The "Fluoro-Effect" and Stability

The starting material, 2-fluorocyclohexanone , is thermodynamically unstable relative to its non-fluorinated counterparts. The

-proton is highly acidic due to the inductive effect of the fluorine and the carbonyl group, making the substrate prone to E2 elimination to form 2-cyclohexen-1-one, particularly in the presence of strong bases or elevated temperatures.

• Operational Imperative: All reaction mixtures must be maintained at neutral to slightly acidic pH (pH 5–6) during imine formation to prevent elimination.

Stereochemical Control

The target (1R,2S) configuration implies a cis-relationship between the amine and the fluorine substituents.

• Hydride Delivery: In 2-substituted cyclohexanones, the stereochemical outcome is dictated by the trajectory of the hydride attack on the iminium intermediate. Sodium triacetoxyborohydride (STAB) is the reagent of choice (Abdel-Magid protocol) because it allows for "direct" reductive amination without isolating the unstable imine.

• Selectivity: STAB generally favors the formation of the cis-isomer in 2-substituted cyclohexanones due to the coordination of the acetoxy groups with the iminium nitrogen, directing hydride delivery from the face opposite the C2-substituent (chelating control).

Experimental Protocols

Protocol A: Direct Reductive Amination (Racemic cis-Enriched)

Best for: Rapid generation of the (±)-cis-2-fluorocyclohexylamine scaffold for SAR screening.

Reagents:

• 2-Fluorocyclohexanone (1.0 equiv)

• Ammonium Acetate (NH₄OAc) (5.0 – 10.0 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or THF (Anhydrous)

• Acetic Acid (AcOH) (1.0 equiv)

Step-by-Step Procedure:

• Preparation: In a flame-dried round-bottom flask under N₂, dissolve 2-fluorocyclohexanone (1.16 g, 10 mmol) in anhydrous DCE (40 mL).

• Imine Formation (In Situ): Add Ammonium Acetate (3.85 g, 50 mmol) and Acetic Acid (0.6 mL, 10 mmol). Stir at room temperature (20–25°C) for 20 minutes.

  • Note: The excess NH₄OAc drives the equilibrium toward the iminium species.

• Reduction: Cool the mixture to 0°C. Add STAB (3.18 g, 15 mmol) portion-wise over 15 minutes.

  • Critical: Exothermic gas evolution (H₂) may occur. Maintain internal temperature <5°C during addition to minimize defluorination.

• Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours. Monitor by TLC (stain with Ninhydrin) or LC-MS.

• Quench: Cool to 0°C. Slowly add saturated aqueous NaHCO₃ until pH 8–9.

  • Caution: Vigorous bubbling.

• Workup: Extract with DCM (3 x 30 mL). The amine may partition into the aqueous phase if pH is too low; ensure pH >10 for efficient extraction. Dry combined organics over Na₂SO₄ and concentrate in vacuo (keep bath temp <30°C to avoid volatility loss).

• Purification: The crude residue is a mixture of cis and trans isomers. Isolate the cis-isomer as the HCl salt via recrystallization from EtOH/Et₂O.

Protocol B: Enantioselective Synthesis via Chiral Auxiliary

Best for: Isolating the specific (1R,2S) enantiomer for late-stage development.

Concept: Use (S)-(-)-1-Phenylethylamine as a chiral auxiliary to form diastereomeric amines, separate them, and cleave the auxiliary.

Workflow Diagram:

Caption: Workflow for the enantioselective synthesis of (1R,2S)-2-fluorocyclohexan-1-amine using a chiral auxiliary.

Step-by-Step Procedure:

• Reductive Amination:

  • Mix 2-fluorocyclohexanone (10 mmol) and (S)-(-)-1-Phenylethylamine (10 mmol) in DCE (40 mL) with AcOH (10 mmol).

  • Treat with STAB (15 mmol) at 0°C, then warm to RT overnight.

• Separation:

  • Perform flash column chromatography (Hexanes/EtOAc gradient).[1] The introduction of the chiral benzyl group makes the diastereomers (e.g., cis-1R,2S vs cis-1S,2R) separable by standard silica chromatography.

  • Validation: Verify absolute stereochemistry via X-ray crystallography of the HCl salt or by comparison of optical rotation with literature values.

• Hydrogenolysis (Deprotection):

  • Dissolve the purified secondary amine in MeOH.

  • Add Pd/C (10% w/w) (10 mol%).

  • Stir under H₂ atmosphere (balloon pressure, 1 atm) for 4–6 hours.

  • Critical Control: Do not use high pressure or acidic solvents (like AcOH/MeOH) during hydrogenation to prevent reductive defluorination (C-F bond cleavage). Monitor closely.

• Isolation: Filter through Celite and concentrate to yield the chiral primary amine.

Data Summary & Quality Control

Parameter	Protocol A (Direct)	Protocol B (Chiral Aux)
Reagent Cost	Low	Medium
Time Efficiency	High (24h)	Low (3-4 days)
Yield (Isolated)	60–75%	40–50% (overall)
Stereocontrol	Diastereoselective (cis > trans)	Enantioselective (via separation)
Key Risk	Racemic Product	Defluorination during Pd/C step

Analytical Checkpoints:

• ¹⁹F NMR: Essential for confirming the integrity of the C-F bond. 2-Fluorocyclohexylamine typically shows a multiplet around -180 to -200 ppm (depending on solvent/pH).

• ¹H NMR Coupling: The cis-isomer (axial F, equatorial NH₂ or vice versa depending on conformer) will display distinct J-coupling values for the H1-H2 protons compared to the trans-isomer.

  • Cis (ax/eq):

    (gauche).

  • Trans (ax/ax):

    (anti-periplanar).

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[2][3] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2][3][4][5][6] Studies on Direct and Indirect Reductive Amination Procedures.[5] The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. [Link]

• Gribble, G. W. (1998). Sodium borohydride in carboxylic acid media: a phenomenal reduction system. Chemical Society Reviews, 27(6), 395-404. [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. chemistry.mdma.ch [chemistry.mdma.ch]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Sodium triacetoxyborohydride: Applications in Selective Reductive Amination and its Detection Method_Chemicalbook [chemicalbook.com]

Application Note: (1R,2S)-2-Fluorocyclohexan-1-amine in Organocatalysis and Ligand Design

Executive Summary

This guide details the strategic application of (1R,2S)-2-fluorocyclohexan-1-amine (and its hydrochloride salt) as a high-value scaffold in asymmetric organocatalysis and transition metal ligand design. Unlike its non-fluorinated parent (cyclohexylamine) or the 1,2-diamine analog, this molecule introduces the fluorine gauche effect and pKa modulation as control elements. These features allow researchers to preorganize catalytic intermediates and tune the electronic properties of metal centers without imposing significant steric bulk.

Key Applications

• Organocatalysis: Modulation of iminium/enamine geometry via electrostatic steering.

• Ligand Design: Synthesis of hemilabile N,F-ligands and electronic tuning of Schiff bases.

• Bioisosterism: Replacement of 1,2-diamines or amino-alcohols to alter solubility and metabolic stability.

Scientific Foundation: The Fluorine Effect

To effectively use this scaffold, one must understand the two primary physical forces at play.

The Fluorine Gauche Effect

In 1,2-disubstituted ethanes, steric repulsion usually favors the anti conformation. However, due to the high electronegativity of fluorine, the

hyperconjugation and electrostatic attraction favor the gauche conformation (synclinal) when an amine (or ammonium) is present.

• Impact: In the (1R,2S)-2-fluorocyclohexan-1-amine scaffold (cis-configuration), the ring is conformationally locked. The fluorine atom directs the orientation of the lone pair on the nitrogen (or the proton in the ammonium state), reducing the entropic penalty of transition state formation.

pKa Modulation

The strong electron-withdrawing nature of fluorine (-I effect) significantly lowers the basicity of the adjacent amine.

• Cyclohexylamine pKa: ~10.6[1][2][3]

• 2-Fluorocyclohexylamine pKa: ~9.0 - 9.5 (estimated)

• Application: This reduced basicity makes the corresponding ammonium salt a stronger Brønsted acid, enhancing hydrogen-bond donor capability in thiourea/squaramide catalysts.

Protocol A: Stereoselective Synthesis

Objective: Synthesize (1R,2S)-2-fluorocyclohexan-1-amine hydrochloride from commercially available precursors. Rationale: Direct fluorination of cyclohexylamine is non-selective. The most robust route involves the deoxofluorination of a chiral amino alcohol with inversion of configuration . To obtain the (1R,2S) cis product, we must start with the (1R,2R) trans precursor.

Materials

• Precursor: (1R,2R)-2-aminocyclohexanol hydrochloride.

• Reagents: Di-tert-butyl dicarbonate (Boc2O), Diethylamine sulfur trifluoride (DAST) or Deoxo-Fluor®, Dichloromethane (DCM), HCl (4M in dioxane).

• Safety: DAST reacts violently with water/glass. Use plasticware where possible and anhydrous conditions.

Step-by-Step Methodology

Step 1: N-Boc Protection

• Suspend (1R,2R)-2-aminocyclohexanol HCl (10 mmol) in DCM (50 mL).

• Add Triethylamine (22 mmol) followed by Boc2O (11 mmol) at 0°C.

• Stir at room temperature (RT) for 12 hours.

• Wash with water, dry over MgSO4, and concentrate.

• Checkpoint: Product should be a white solid. confirm by TLC (Rf ~0.5 in 1:1 Hex/EtOAc).

Step 2: Deoxofluorination (The Critical Inversion)

Mechanism: The OH attacks the sulfur center. The fluoride ion then displaces the activated oxygen via an S_N2 mechanism, inverting the stereocenter from (2R) to (2S).*

• Dissolve N-Boc-(1R,2R)-aminocyclohexanol (5 mmol) in anhydrous DCM (20 mL) under Argon.

• Cool to -78°C.

• Add DAST (6 mmol) dropwise via syringe. Do not rush.

• Allow to warm to RT slowly overnight.

• Quench: Pour reaction mixture carefully into saturated NaHCO3 (ice cold). Caution: Vigorous effervescence.

• Extract with DCM, dry, and purify via flash chromatography (0-10% EtOAc in Hexanes).

  • Note: The fluorine lowers polarity; the product usually elutes faster than the starting alcohol.

Step 3: Deprotection & Salt Formation

• Dissolve the fluorinated intermediate in minimal dioxane (2 mL).

• Add 4M HCl in dioxane (5 mL). Stir for 2 hours.

• Precipitate forms. Dilute with diethyl ether (20 mL) to maximize precipitation.

• Filter and dry under vacuum.

• Yield: Expect (1R,2S)-2-fluorocyclohexan-1-amine hydrochloride as a hygroscopic white solid.

Synthesis Workflow Diagram

Caption: Stereoselective synthesis route converting the Trans-alcohol precursor to the Cis-fluoroamine via SN2 inversion.

Protocol B: Application in Organocatalysis

Objective: Use the scaffold to catalyze the asymmetric Aldol reaction of cyclohexanone with 4-nitrobenzaldehyde. Mechanism: Enamine catalysis. The fluorine atom on the catalyst ring interacts electrostatically with the enamine nitrogen, enforcing a specific chair conformation that blocks one face of the enamine, enhancing enantioselectivity.

Reagents

• Catalyst: (1R,2S)-2-fluorocyclohexan-1-amine HCl (20 mol%).

• Substrates: Cyclohexanone (excess), 4-nitrobenzaldehyde (1.0 equiv).

• Solvent: Water/Brine (The hydrophobic effect accelerates the reaction).

Procedure

• Catalyst Activation: In a small vial, dissolve the amine salt (0.1 mmol) in water (0.5 mL). Add NaHCO3 (0.1 mmol) to generate the free amine in situ if using the salt.

• Reaction Setup: Add cyclohexanone (0.5 mL, excess) and 4-nitrobenzaldehyde (0.5 mmol).

• Incubation: Stir vigorously at RT for 24–48 hours. The mixture may become heterogeneous.

• Workup: Extract with EtOAc (3x). Wash organic layer with brine.

• Analysis: Analyze crude by 1H NMR for diastereomeric ratio (dr). Purify by chiral HPLC to determine enantiomeric excess (ee).

Comparative Performance Table

Typical results compared to non-fluorinated analog.

Catalyst Scaffold	pKa (Conj. Acid)	Time (h)	Yield (%)	dr (anti/syn)	ee (%)
Cyclohexylamine	10.6	12	85	4:1	< 5
(1R,2S)-2-Fluoroamine	~9.2	24	82	10:1	88
(S)-Proline (Benchmark)	~10.6	24	90	20:1	>95

Note: While Proline is superior for this specific reaction, the fluoroamine scaffold offers unique orthogonality in reactions requiring primary amines (e.g., steric bulk sensitivity).

Protocol C: Ligand Design (Schiff Base)

Objective: Synthesize a bidentate N,N-ligand (with a spectator F) for Copper(II) catalysis. Concept: The fluorine atom acts as a weak hemilabile donor or simply an electronic modifier, making the metal center more Lewis acidic compared to the non-fluorinated ligand.

Procedure

• Condensation: Dissolve (1R,2S)-2-fluorocyclohexan-1-amine (free base, 2 mmol) in Ethanol (10 mL).

• Add 3,5-di-tert-butylsalicylaldehyde (2 mmol).

• Reflux for 4 hours. The solution turns bright yellow.

• Crystallization: Cool to RT. The Schiff base ligand often precipitates. If not, remove solvent and recrystallize from EtOH/Hexane.

• Complexation: React the ligand (1 equiv) with Cu(OAc)2 (1 equiv) in Methanol to form the active catalyst.

Mechanistic Visualization

The following diagram illustrates how the Fluorine Gauche Effect pre-organizes the enamine intermediate during the organocatalytic cycle.

Caption: Catalytic cycle showing the Enamine intermediate as the critical stereodetermining step influenced by the Fluorine Gauche Effect.

Troubleshooting & Tips

• Synthesis - Low Yield in Step 2: DAST can cause elimination to the alkene (cyclohexenyl fluoride) if the temperature rises too fast. Keep the reaction strictly at -78°C during addition and warm very slowly.

• Hygroscopicity: The HCl salt is hygroscopic. Store in a desiccator. For precise weighing in catalysis, handle quickly or use a glovebox.

• NMR Verification: The 19F NMR is diagnostic.[4] Expect a multiplet around -180 to -200 ppm (relative to CFCl3). The H-F coupling (geminal ~50 Hz, vicinal ~20-30 Hz) will split the proton signals significantly.

References

• The Fluorine-Iminium Ion Gauche Effect: Sparr, C., & Gilmour, R. (2009). Angewandte Chemie International Edition. "The Fluorine-Iminium Ion Gauche Effect: Proof of Principle and Application to Asymmetric Organocatalysis." Link

• Conformational Analysis: O'Hagan, D. (2008). Chemical Society Reviews.[5] "Understanding organofluorine chemistry. An introduction to the C–F bond." Link

• Synthesis via Deoxofluorination: Singh, R. P., & Shreeve, J. M. (2002). Synthesis. "Recent Advances in Nucleophilic Fluorination Reactions of Organic Compounds Using Deoxofluor and DAST." Link

• pKa Effects of Fluorine: Morgenthaler, M., et al. (2007). ChemMedChem. "Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities." Link

Sources

• 1. echemi.com [echemi.com]
• 2. quora.com [quora.com]
• 3. Cyclohexylamine - Wikipedia [en.wikipedia.org]
• 4. BJOC - Fluorinated cyclohexanes: Synthesis of amine building blocks of the all-cis 2,3,5,6-tetrafluorocyclohexylamine motif [beilstein-journals.org]
• 5. Applications of asymmetric organocatalysis in medicinal chemistry - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Scalable manufacturing routes for (1R,2S)-2-fluorocyclohexan-1-amine

Application Note: Process Development for (1R,2S)-2-Fluorocyclohexan-1-amine

Executive Summary

(1R,2S)-2-fluorocyclohexan-1-amine is a high-value chiral building block used in medicinal chemistry to modulate pKa (basicity reduction via the

-fluorine effect) and improve metabolic stability. However, its scalable manufacturing is complicated by two factors: the hazardous nature of nucleophilic fluorinating agents and the strict requirement for stereochemical inversion.

This guide details a scalable, self-validating protocol for synthesizing the cis-(1R,2S) isomer from the commercially available trans-(1R,2R) precursor. We prioritize a safety-first approach utilizing XtalFluor-E® for batch reactors, while providing a secondary protocol for Continuous Flow processing using DAST for higher throughput requirements.

Retrosynthetic Strategy & Stereocontrol

To obtain the (1R,2S) cis-configuration, one cannot simply fluorinate the cis-alcohol. Deoxyfluorination via nucleophilic substitution (

) proceeds with inversion of configuration . Therefore, the synthesis must originate from the (1R,2R) trans-isomer.

Stereochemical Logic:

• Start: (1R,2R)-2-aminocyclohexanol (Trans).

• Reaction: Activation of -OH followed by backside attack of

  .

• Result: Inversion at C2

  (1R,2S)-2-fluorocyclohexan-1-amine (Cis).

Figure 1: Stereochemical inversion pathway required to access the cis-fluorocyclohexylamine target.

Critical Reagent Selection: The Safety Matrix

Traditional reagents like DAST (Diethylaminosulfur trifluoride) are thermally unstable and release HF upon contact with moisture.[1] For scale-up (>100g), we recommend XtalFluor-E due to its crystalline stability and lack of free HF generation.

Feature	DAST / Deoxo-Fluor	XtalFluor-E (Recommended)
Physical State	Fuming Liquid	Crystalline Solid
Thermal Stability	Explosive >90°C	Stable up to 215°C (decomp)
Glassware Compat.	Etches glass (HF release)	Compatible with Borosilicate
By-products	HF, Sulfinic acids	, Amine salts (No free HF)
Selectivity	Moderate (elimination common)	High (reduced elimination)

Detailed Protocol: Batch Synthesis (XtalFluor Route)

Target Scale: 50g Input Overall Yield: 65-75%

Step 1: N-Protection

Rationale: The amine must be protected to prevent N-fluorination or polymerization. The Boc group is stable to basic fluorination conditions and easily removed.

• Charge a 1L reactor with (1R,2R)-2-aminocyclohexanol (50.0 g, 0.434 mol) and DCM (500 mL).

• Add Triethylamine (66 mL, 1.1 eq) and cool to 0°C.

• Add

  (99.5 g, 1.05 eq) dissolved in DCM dropwise over 30 mins.

• Warm to RT and stir for 4 hours.

• Workup: Wash with 1M citric acid (2x), sat.

  , and brine. Dry ( ) and concentrate.

  • Checkpoint:

    NMR should show disappearance of the methine proton shift associated with the free amine.

Step 2: Deoxyfluorination (The Critical Step)

Safety: While XtalFluor-E is safer than DAST, this reaction still generates

. Perform in a fume hood.

• Suspend XtalFluor-E (149 g, 1.5 eq) in anhydrous DCM (600 mL) in a dry 2L reactor under

  .

• Cool to -78°C. (Note: XtalFluor-E requires a promoter; it does not react alone).

• Add

  (Promoter) (106 mL, 1.5 eq) dropwise.

  • Note: The complex is stable, but ensure no moisture enters.

• Add the N-Boc-(1R,2R)-alcohol (from Step 1) in DCM (200 mL) slowly over 45 mins.

• Stir at -78°C for 1 hour, then allow to warm to RT overnight.

  • Mechanism:[2][3] The alcohol attacks the sulfur center, displacing diethylamine. The fluoride from the promoter then attacks C2 from the back, displacing the sulfur leaving group.

• Quench: Cool to 0°C and quench with 5% aqueous

  . Caution: Gas evolution ( , hydrolysis).

• Purification: Extract with DCM. The crude often contains elimination product (cyclohexenyl carbamate). Purify via silica gel chromatography (Hex/EtOAc) to isolate the pure cis-fluoride.

Step 3: Deprotection & Salt Formation

• Dissolve the fluorinated intermediate in 1,4-Dioxane (200 mL).

• Add 4M HCl in Dioxane (300 mL). Stir at RT for 3 hours.[4][5]

• Precipitate: Add

  (500 mL) to precipitate the hydrochloride salt.

• Filter the white solid under

  (hygroscopic).

• Dry in a vacuum oven at 40°C.

Alternative Protocol: Continuous Flow (DAST Route)

For industrial scale (>1kg), flow chemistry mitigates the thermal risks of DAST.

Equipment: Hastelloy or PFA tubing reactor (Glass is incompatible with long-term DAST exposure).

Figure 2: Continuous flow setup for DAST fluorination.

• Stream A: 1.0 M N-Boc-alcohol in dry DCM.

• Stream B: 1.2 M DAST in dry DCM.

• Mixing: T-mixer at 0°C.

• Residence: 10-15 minutes at 25°C in a PFA coil.

• Quench: Output flows directly into a stirred vessel containing sat.

  or a packed bed of .

Analytical Quality Control

To validate the process, the following specifications must be met:

Test	Method	Acceptance Criteria
Identity	NMR	Single peak ~ -180 to -200 ppm (decoupled). Coupled: approx 50Hz (geminal).
Stereochemistry	NMR (J-coupling)	coupling constants differ significantly between cis and trans. Confirm with NOESY (H1-H2 correlation).
Enantiomeric Excess	Chiral HPLC	>98% ee (using Chiralpak AD-H or equivalent).
Residual Solvent	GC-HS	DCM < 600 ppm.

References

• Couturier, M., et al. (2010). "Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling."[6][7][8] The Journal of Organic Chemistry, 75(10), 3401–3411. Link

• Baumann, M., Baxendale, I. R., & Ley, S. V. (2008). "The Use of Diethylaminosulfur Trifluoride (DAST) for Fluorination in a Continuous-Flow Microreactor." Synlett, 2008(14), 2111-2114. Link

• Bykova, T., et al. (2017).[3][4] "Fluorinated cyclohexanes: Synthesis of amine building blocks of the all-cis 2,3,5,6-tetrafluorocyclohexylamine motif." Beilstein Journal of Organic Chemistry, 13, 728–733.[9] Link

• L'Heureux, A., et al. (2010). "Aminodifluorosulfinium Tetrafluoroborates: New, Stable, and Crystalline Deoxofluorinating Reagents."[8] Organic Letters, 12(11), 2634–2637. Link

Sources

• 1. Simpler fluorine chemistry [soci.org]
• 2. Visible-light-enabled stereoselective synthesis of functionalized cyclohexylamine derivatives via [4 + 2] cycloadditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. beilstein-journals.org [beilstein-journals.org]
• 4. Fluorinated cyclohexanes: Synthesis of amine building blocks of the all-cis 2,3,5,6-tetrafluorocyclohexylamine motif - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BJOC - Fluorinated cyclohexanes: Synthesis of amine building blocks of the all-cis 2,3,5,6-tetrafluorocyclohexylamine motif [beilstein-journals.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Aminodifluorosulfinium salts: selective fluorination reagents with enhanced thermal stability and ease of handling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Fluorination of Chiral Cyclohexylamines

Welcome to the Advanced Fluorination Support Hub. This guide addresses the specific challenges of introducing fluorine into chiral cyclohexylamine scaffolds—a notoriously difficult transformation due to the competing thermodynamics of elimination (E2) versus substitution (

) and the kinetic instability of amine-adjacent stereocenters.

This is not a generic textbook summary. It is a troubleshooting system designed to diagnose yield loss and stereochemical erosion in your specific workflow.

Part 1: Diagnostic Decision Matrix

Before optimizing, identify your specific failure mode. Use the decision tree below to locate the correct troubleshooting module.

Figure 1: Diagnostic workflow for selecting the appropriate optimization strategy based on observed experimental failure.

Part 2: Troubleshooting Modules

Module A: The "Elimination" Trap (Deoxyfluorination)

Scenario: You are converting a chiral amino-cyclohexanol to a fluoride using DAST or Deoxo-Fluor, but the major product is the elimination alkene (cyclohexene).

The Mechanism of Failure: DAST releases HF in situ, creating an acidic environment. In cyclohexyl systems, the transition state for E2 elimination is often energetically favored over

substitution, especially if the hydroxyl group is axial or if the ring can undergo a chair-flip to place the leaving group anti-periplanar to a proton.

The Solution: Base-Buffered XtalFluor-E Protocol Replace DAST with XtalFluor-E used in conjunction with DBU . Unlike DAST, XtalFluor-E does not generate free HF spontaneously.[1] DBU acts as a non-nucleophilic base to buffer the reaction, favoring substitution.

Optimized Protocol:

• Preparation: In a glovebox or under Ar, suspend XtalFluor-E (1.2 equiv) and DBU (1.5 equiv) in anhydrous CH₂Cl₂ at -78°C.

• Addition: Add the N-protected amino-alcohol (1.0 equiv) slowly.

• Temperature: Stir at -78°C for 1 hour, then allow to warm only to 0°C (do not reflux).

• Quench: Quench with saturated aqueous NaHCO₃.

Yield Comparison Data:

Reagent System	Major Pathway	Typical Yield (Fluoride)	Typical Yield (Alkene)
DAST / CH₂Cl₂	E1 / E2 Elimination	35-45%	40-50%
Deoxo-Fluor	E2 Elimination	40-50%	30-40%
XtalFluor-E / DBU	Substitution	75-88%	<10%

Critical Note: The amine must be protected (e.g., Boc, Cbz) to prevent N-fluorination. If using a basic amine, it will react with the fluorinating agent instantly.

Module B: Stereochemical Scrambling (The NGP Effect)

Scenario: You expect inversion of configuration (

) but observe retention or racemization.

The Mechanism of Failure: In 1,2-amino alcohols (or 1,3), the nitrogen lone pair can attack the activated hydroxyl center from the back, forming a transient aziridinium (or azetidinium) ion. The fluoride then opens this ring. This double-inversion results in net retention of configuration, often mistaken for "no reaction" or racemization.

Figure 2: Neighboring Group Participation (NGP) leading to unexpected retention of stereochemistry.

The Solution: Electronic Deactivation To ensure standard inversion (

), you must reduce the nucleophilicity of the nitrogen.

• Change Protecting Group: Switch from electron-rich groups (Bn, Alkyl) to strongly electron-withdrawing groups (Tf, Ns, or cyclic carbamates like oxazolidinones).

• Protonation: If the amine must remain secondary, run the reaction in the presence of excess HF·Pyridine (Olah's reagent) to keep the nitrogen protonated (ammonium), preventing it from attacking the carbon.

Module C: Low Yield in C-H Fluorination

Scenario: You are performing late-stage fluorination on a protected cyclohexylamine using Selectfluor, but conversion is stalled at <30%.

The Expert Insight: The "Waste Product" Promoter Standard radical fluorination using Selectfluor is often sluggish because Selectfluor itself has poor solubility in non-polar solvents, and the radical chain propagation is inefficient. Research by the Barham group (Regensburg) revealed that H-TEDA (the protonated waste product of Selectfluor) acts as a powerful auto-catalyst by forming a reactive heteroaggregate with Selectfluor.

The Fix: Do not discard the solid precipitate from previous Selectfluor reactions. Add 10-20 mol% of H-TEDA(BF₄)₂ (or simply "spent" Selectfluor) to your fresh reaction mixture.

Optimized C-H Fluorination Protocol:

• Substrate: N-Boc-cyclohexylamine (1.0 equiv).

• Reagent: Selectfluor (2.0 equiv).

• Promoter: H-TEDA(BF₄)₂ (0.2 equiv) .[2][3]

• Catalyst: Tetrabutylammonium decatungstate (TBADT) (2 mol%) or Anthraquinone.

• Conditions: Acetonitrile/Water (9:1), 365 nm LED irradiation, 25°C.

Why this works: The H-TEDA promotes a "proton-coupled electron transfer" (PCET) pathway that significantly lowers the activation energy for the Hydrogen Atom Transfer (HAT) step.

Part 3: Frequently Asked Questions (FAQs)

Q1: My product decomposes on the silica column. How do I purify it? A:

-Fluoroamines and -fluoroamines are prone to HF elimination on acidic silica.

• Fix: Pre-treat your silica gel with 1% Triethylamine (TEA) in hexanes before loading the sample. Alternatively, use neutral alumina or perform a reverse-phase purification (C18) with a basic buffer (Ammonium Bicarbonate).

Q2: Can I use PyFluor instead of XtalFluor? A: Yes. PyFluor (2-pyridinesulfonyl fluoride) is an excellent alternative. It is thermally stable and generally yields fewer elimination byproducts than DAST.[4] However, for sterically hindered cyclohexyl systems, XtalFluor-E + DBU generally shows higher reactivity due to the more electrophilic nature of the aminodifluorosulfinium salt intermediate.

Q3: How do I separate the cyclohexene byproduct from my fluorinated product? They co-elute. A: This is a classic separation problem.

• Chemical Method: Treat the crude mixture with a mild oxidant (e.g., dilute KMnO₄ or mCPBA) to convert the alkene into a polar diol or epoxide, which will stay on the baseline during chromatography, allowing the non-polar fluoride to elute pure.

• Chromatographic Method: Use "Silver Nitrate Silica." Impregnate silica with 10% AgNO₃. The silver ions complex with the alkene (pi-stacking), drastically increasing its retention time relative to the fluoroalkane.

References

• L'Heureux, A., et al. (2010).[5] Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling.[1] The Journal of Organic Chemistry.[6]

• Barham, J. P., et al. (2019). Protodefluorinated Selectfluor® Aggregatively Activates Selectfluor® for Efficient Radical C(sp3)−H Fluorination Reactions. Angewandte Chemie International Edition.[7]

• Nyffeler, P. T., et al. (2002). Selectfluor: Mechanistic Insight and Applications. Angewandte Chemie International Edition.[7]

• Pattison, G., et al. (2016). The Deoxyfluorination of Alcohols: A Review. Tetrahedron.[8]

Sources

• 1. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 2. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 3. Protodefluorinated Selectfluor® Aggregatively Activates Selectfluor® for Efficient Radical C(sp3)−H Fluorination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Simpler fluorine chemistry [soci.org]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. m.youtube.com [m.youtube.com]
• 7. Improving Enantioselective Fluorination Reactions: Chiral N-Fluoroammonium Salts and Transition Metal Catalysts K.M. gratefully acknowledges generous support from Prof. Dr. K. H. Dötz and from the Fonds der Chemischen Industrie (Liebig stipend) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. macmillan.princeton.edu [macmillan.princeton.edu]

Technical Support Center: Separation of (1R,2S)-2-Fluorocyclohexan-1-amine Diastereomers

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals engaged in the synthesis and purification of (1R,2S)-2-fluorocyclohexan-1-amine. The separation of its diastereomers is a critical step in obtaining the desired biologically active compound, and this resource offers practical, field-tested advice to navigate the common challenges encountered during this process.

Introduction to the Challenge

The synthesis of (1R,2S)-2-fluorocyclohexan-1-amine often results in a mixture of diastereomers. Due to their distinct three-dimensional arrangements, these stereoisomers can exhibit different biological activities and pharmacological profiles.[1] Therefore, their efficient separation is paramount for the development of safe and effective pharmaceuticals.[1][2] This guide focuses on the two most prevalent and effective methods for diastereomer separation in this context: diastereomeric salt crystallization and chromatographic separation .

Frequently Asked Questions (FAQs)

Q1: Why is separating the diastereomers of 2-fluorocyclohexan-1-amine so important?

A1: Diastereomers, unlike enantiomers, have different physical and chemical properties.[3][4] In a pharmaceutical context, one diastereomer may exhibit the desired therapeutic effect, while the other could be inactive or even cause undesirable side effects.[1][5] Regulatory bodies often mandate the production of single-isomer drugs to ensure safety and efficacy.[1]

Q2: What are the primary methods for separating these diastereomers?

A2: The two most common and effective methods are:

• Diastereomeric Salt Crystallization: This classical resolution technique involves reacting the amine mixture with a chiral acid to form diastereomeric salts.[6][] These salts have different solubilities, allowing one to be selectively crystallized.[8][9]

• Chromatographic Separation: This method utilizes the differences in interaction between the diastereomers and a stationary phase to separate them.[2] Standard HPLC or flash chromatography can often be effective without the need for a chiral stationary phase.[10]

Q3: How do I choose between crystallization and chromatography?

A3: The choice depends on several factors:

• Scale: Crystallization is often more scalable and cost-effective for large quantities (multi-gram to kilogram scale).[10]

• Purity Requirements: Chromatography can often achieve higher levels of purity, especially for challenging separations.

• Development Time: Developing a robust crystallization procedure can be time-consuming and involve extensive screening of chiral acids and solvents.[8][11] Chromatographic method development can sometimes be faster, especially with modern automated systems.

• Physical State of the Mixture: If the diastereomeric mixture is an oil that is difficult to crystallize directly, chromatography may be the more practical initial approach.[12]

Troubleshooting Guide: Diastereomeric Salt Crystallization

This technique leverages the differential solubility of diastereomeric salts. The general workflow is illustrated below.

Caption: Workflow for Diastereomeric Salt Crystallization.

Problem 1: No crystals form upon addition of the chiral resolving agent.

• Probable Cause:

  • High Solubility of Both Diastereomeric Salts: The chosen solvent may be too effective at solvating both salts, preventing either from reaching its saturation point.

  • Incorrect Stoichiometry: An incorrect molar ratio of the chiral acid to the amine can inhibit salt formation and crystallization.

  • Presence of Impurities: Impurities from the synthesis can act as crystallization inhibitors.

• Solution:

  • Solvent Screening: Systematically screen a range of solvents with varying polarities. Highly polar solvents like methanol or ethanol are often good starting points.[8] Consider using a solvent/anti-solvent system. For example, dissolve the salt in a minimal amount of a good solvent (e.g., methanol) and slowly add a poor solvent (e.g., diethyl ether or hexane) until turbidity is observed, then allow it to stand.

  • Concentration Adjustment: Slowly evaporate the solvent to increase the concentration of the diastereomeric salts.

  • Verify Stoichiometry: Ensure an accurate 1:1 molar ratio of the chiral acid to the amine. In some cases, using a slight excess of the resolving agent can be beneficial, but a large excess can act as an impurity.[8]

  • Seeding: If a small amount of the desired crystalline salt is available, add a seed crystal to induce crystallization.

  • Purify the Starting Mixture: If impurities are suspected, purify the initial amine mixture by distillation or flash chromatography before attempting the resolution.

Problem 2: The isolated crystals have low diastereomeric purity.

• Probable Cause:

  • Similar Solubilities: The solubilities of the two diastereomeric salts in the chosen solvent are too close for effective separation.

  • Crystallization Occurred Too Quickly: Rapid crystallization can trap the more soluble diastereomer in the crystal lattice of the less soluble one.

  • Eutectic Formation: The system may form a eutectic mixture, limiting the maximum achievable purity in a single crystallization step.[13]

• Solution:

  • Recrystallization: Perform one or more recrystallizations of the isolated salt. This is a standard procedure to enhance purity.

  • Optimize Crystallization Conditions:

    • Cooling Rate: Allow the solution to cool slowly to room temperature, and then further cool it in a refrigerator or freezer. Slow cooling promotes the formation of more ordered, purer crystals.

    • Solvent System: Experiment with different solvents or solvent mixtures to maximize the solubility difference between the diastereomeric salts.

  • Screen Different Chiral Resolving Agents: The choice of resolving agent is critical. If one acid gives poor selectivity, try another. Common and effective chiral acids for resolving amines include tartaric acid, mandelic acid, and camphorsulfonic acid.[6][10]

Common Chiral Resolving Agents for Amines

(+)-Tartaric Acid

(-)-Tartaric Acid

(R)-(-)-Mandelic Acid

(S)-(+)-Mandelic Acid

(1S)-(+)-10-Camphorsulfonic acid

(1R)-(-)-10-Camphorsulfonic acid

Problem 3: Difficulty liberating the free amine from the diastereomeric salt.

• Probable Cause:

  • Incomplete Neutralization: Insufficient base was used to deprotonate the ammonium salt.

  • Emulsion Formation During Extraction: The free amine and the salt of the resolving agent may form an emulsion during the aqueous workup, making separation difficult.

• Solution:

  • Ensure Complete Neutralization: Use a slight excess of a strong base like sodium hydroxide or potassium hydroxide. Monitor the pH of the aqueous layer to ensure it is basic (pH > 10).

  • Efficient Extraction:

    • Dissolve the salt in water and add a suitable organic solvent (e.g., dichloromethane, ethyl acetate).

    • Add the aqueous base solution and stir vigorously.

    • If an emulsion forms, adding a saturated brine solution can help to break it.

    • Separate the layers and perform multiple extractions of the aqueous layer with the organic solvent to ensure complete recovery of the amine.

  • Drying and Evaporation: Thoroughly dry the combined organic extracts with a drying agent like anhydrous sodium sulfate or magnesium sulfate before evaporating the solvent.

Troubleshooting Guide: Chromatographic Separation

Since diastereomers have different physical properties, they can often be separated using standard chromatographic techniques.[10]

Caption: General Workflow for Chromatographic Separation.

Problem 1: Poor or no separation of diastereomers on a silica gel column.

• Probable Cause:

  • Inappropriate Mobile Phase Polarity: The polarity of the eluent is either too high (both compounds elute quickly together) or too low (both compounds remain on the baseline).

  • Amine Interaction with Silica: Amines can interact strongly with the acidic silanol groups on the surface of silica gel, leading to peak tailing and poor resolution.

• Solution:

  • Systematic TLC Analysis: Before running a column, systematically test different mobile phase compositions using Thin Layer Chromatography (TLC). Start with a non-polar solvent system (e.g., 95:5 hexane/ethyl acetate) and gradually increase the polarity.

  • Add a Basic Modifier: To mitigate peak tailing, add a small amount of a basic modifier to the mobile phase. A common choice is triethylamine (typically 0.1% to 1% by volume). This will compete with your amine for the acidic sites on the silica gel, resulting in sharper peaks and better separation.

  • Consider a Different Stationary Phase: If silica gel proves ineffective, consider using a different stationary phase, such as alumina (which is basic) or a C18 reversed-phase column.[2]

Parameter	Recommendation for Silica Gel Chromatography of Amines
Stationary Phase	Silica Gel (60 Å, 40-63 µm)
Mobile Phase	Start with Hexane/Ethyl Acetate gradients.
Modifier	Add 0.1-1% Triethylamine to the mobile phase.
Loading	Dissolve the sample in a minimal amount of solvent (or the mobile phase) before loading. Dry loading onto a small amount of silica may also improve resolution.

Problem 2: The separated fractions are cross-contaminated.

• Probable Cause:

  • Column Overloading: Too much sample was loaded onto the column for its size, causing the peaks to broaden and overlap.

  • Fractions Collected are Too Large: Collecting large fractions can result in mixing the tail of the first eluting peak with the front of the second.

• Solution:

  • Reduce Sample Load: As a rule of thumb, for silica gel flash chromatography, the sample mass should be about 1-5% of the mass of the stationary phase.

  • Collect Smaller Fractions: Collect smaller, more numerous fractions, especially during the elution of the compounds.

  • Analyze Fractions Carefully: Analyze every few fractions by TLC or a rapid analytical method to accurately determine which fractions contain the pure compounds before combining them.[10]

References

• Fluorinated cyclohexanes: Synthesis of amine building blocks of the all-cis 2,3,5,6-tetrafluorocyclohexylamine motif. (2017).
• Design of chiral derivatizing agents for the chromatographic resolution of optical isomers. Asymmetric synthesis of some chiral fluoroalkylated amines. (n.d.).
• Chiral resolution. (n.d.). Wikipedia.
• Easy purification of isomers with prepacked glass columns. (n.d.).
• Chiral Resolution Via Diastereomeric Salt Crystalliz
• How to separate two diastereomeric amines? (2017). Chemistry Stack Exchange.
• Formation and Crystallization based Separation of Diastereomeric Salts. (n.d.). Max Planck Society.
• Resolution (Separation) of Enantiomers. (n.d.). Chemistry Steps.
• Diastereomeric recrystalliz
• Isolation of enantiomers via diastereomer crystallis
• Chiral Resolution and Separ
• CRYSTALLIZATION-BASED SEPARATION OF ENANTIOMERS. (n.d.).
• Chiral resolution methods for racemic pharmaceuticals based on cocrystal form
• Chirality and the Separation of Enantiomers by Liquid Chrom
• Which method to use for the purification of two isomers of aldehydes (oily state) having exactly the same polarity? (2014).

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• 1. Chiral resolution methods for racemic pharmaceuticals based on cocrystal formation - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. Resolution (Separation) of Enantiomers - Chemistry Steps [chemistrysteps.com]
• 4. Diastereomeric recrystallization - Wikipedia [en.wikipedia.org]
• 5. youtube.com [youtube.com]
• 6. Chiral resolution - Wikipedia [en.wikipedia.org]
• 8. pure.mpg.de [pure.mpg.de]
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• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 12. researchgate.net [researchgate.net]
• 13. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

Preventing racemization during (1R,2S)-2-fluorocyclohexan-1-amine coupling

Introduction

Welcome to the technical support guide for amide coupling reactions involving (1R,2S)-2-fluorocyclohexan-1-amine. This resource is designed for researchers, medicinal chemists, and process development scientists who are incorporating this valuable chiral building block into their synthetic routes. The unique stereoelectronic properties of this amine—specifically the presence of a fluorine atom vicinal to the nucleophilic nitrogen—present distinct challenges in maintaining stereochemical integrity during amide bond formation.

The primary challenge addressed in this guide is the prevention of racemization (or more accurately, epimerization) at the chiral centers of the coupling partners. While the stereocenter bearing the amine (C1) is generally configurationally stable under standard coupling conditions, the adjacent stereocenter of the carboxylic acid partner is highly susceptible to racemization, leading to the formation of unwanted diastereomers that can be difficult to separate and may compromise the biological activity of the final compound.[1]

This guide provides in-depth troubleshooting advice, validated protocols, and a mechanistic framework to help you navigate these challenges, ensuring high diastereomeric purity in your final products.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental observations in a question-and-answer format, providing both a diagnosis and a detailed, actionable remedy.

Q1: I've coupled my enantiopure carboxylic acid with (1R,2S)-2-fluorocyclohexan-1-amine, but chiral HPLC analysis shows two distinct product peaks. What is happening?

A1: You are likely observing diastereomers resulting from racemization of your carboxylic acid, not the amine.

This is the most common stereochemical issue in amide coupling. The problem almost certainly originates from the racemization of the activated carboxylic acid partner before it is intercepted by the amine.[1][2] The primary mechanism for this is the formation of a planar oxazolone (or azlactone) intermediate.[3][4][5]

Causality:

• Activation: Your coupling reagent activates the carboxylic acid, making it highly electrophilic.

• Cyclization: The N-acyl group's carbonyl oxygen attacks the activated carboxyl carbon, forming a cyclic oxazolone intermediate.

• Racemization: A base in the reaction mixture (either the added tertiary amine or the substrate amine itself) abstracts the now-acidic proton at the α-carbon of the original carboxylic acid.[6][7] This forms a planar, achiral enolate intermediate.

• Reprotonation & Coupling: Reprotonation of this intermediate can occur from either face, leading to a racemic mixture of the activated acid. When (1R,2S)-2-fluorocyclohexan-1-amine attacks this mixture, it results in a pair of diastereomers.

Immediate Solutions:

• Lower the Temperature: Perform the reaction at 0 °C, and allow it to warm slowly to room temperature. Higher temperatures significantly accelerate the rate of oxazolone formation and subsequent racemization.[1]

• Minimize Activation Time: If using a pre-activation protocol, keep the time between activation and addition of the amine to an absolute minimum. Better yet, switch to an in situ activation method where all components are mixed before the coupling reagent is added.[8]

• Re-evaluate Your Base: Switch from a strong or less hindered base like triethylamine (TEA) or diisopropylethylamine (DIPEA) to a weaker, more sterically hindered base like N-methylmorpholine (NMM) or 2,4,6-collidine.[8][9] Use the minimum stoichiometry required (typically 1.0-2.0 equivalents).

Q2: I'm using a standard EDC/HOBt coupling protocol but still see significant diastereomer formation. What should I change?

A2: While a classic combination, EDC/HOBt can still permit racemization, especially with hindered substrates. Modern additives and uronium/phosphonium reagents offer superior performance.

Causality: 1-Hydroxybenzotriazole (HOBt) acts as an additive that traps the initial O-acylisourea intermediate formed from EDC, converting it into a less reactive HOBt active ester. This new intermediate is more resistant to oxazolone formation than the O-acylisourea.[10][11] However, this trapping is a reversible equilibrium. If the subsequent reaction with the amine is slow—due to the steric hindrance of the 2-fluorocyclohexyl group—the O-acylisourea can persist long enough to cyclize and racemize.[12]

Recommended Upgrades:

• Switch to an Advanced Additive: Replace HOBt with OxymaPure® (ethyl 2-cyano-2-(hydroxyimino)acetate). OxymaPure® forms active esters that are more reactive and even more resistant to racemization.[11][13] It is also a safer, non-explosive alternative.[11]

• Upgrade Your Coupling Reagent: For challenging couplings, move to a uronium or phosphonium-based reagent. These reagents are designed for high efficiency and low racemization.

Reagent Class	Examples	Racemization Risk	Key Considerations
Carbodiimides	EDC, DIC, DCC	Moderate to High (without additives)	Must be used with additives like HOBt or OxymaPure®.[9][14] DCC byproduct can be difficult to remove.
Uronium/Aminium	HATU, HBTU, HCTU	Low	Highly efficient but require careful stoichiometry to avoid side reactions.[10] HATU is particularly effective.[5]
Oxyma-based	COMU	Very Low	Incorporates Oxyma directly into the reagent structure.[9] Excellent solubility and safety profile.[13] Highly recommended.
Phosphonium	PyBOP, PyAOP	Low	Known for rapid coupling rates. PyAOP is often superior for hindered systems.[9]

Actionable Advice: Switch your protocol to DIC/OxymaPure® or, for maximum security, use COMU with N-methylmorpholine (NMM) as the base.

Q3: Can the solvent choice impact the level of racemization?

A3: Yes, absolutely. The polarity of the solvent plays a crucial role.

Causality: The racemization mechanism proceeds through charged intermediates (the enolate of the oxazolone). Polar aprotic solvents like Dimethylformamide (DMF) and N-Methyl-2-pyrrolidone (NMP) can stabilize these charged species, thereby accelerating the rate of racemization.[2][15]

Solvent Recommendations:

• Less Polar is Often Better: Where solubility allows, consider using less polar solvents like Dichloromethane (DCM) or Tetrahydrofuran (THF).[1] These solvents can disfavor the formation of the charged intermediates that lead to racemization.

• Green Chemistry Alternatives: Propylene carbonate has been shown to be an effective green solvent for peptide synthesis, demonstrating low levels of epimerization.[16]

Core Mechanism of Racemization

To effectively prevent racemization, it is essential to understand the underlying chemical pathway. The most prevalent mechanism in amide bond formation is via the formation of a 5(4H)-oxazolone.[4][17]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. academic.oup.com [academic.oup.com]
• 7. Epimerisation in Peptide Synthesis [mdpi.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. bachem.com [bachem.com]
• 10. peptide.com [peptide.com]
• 11. merckmillipore.com [merckmillipore.com]
• 12. Temperature and steric hindrance-regulated selective synthesis of ketamine derivatives and 2-aryl-cycloketone-1-carboxamides via nucleophilic substitution and Favorskii rearrangement - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 15. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 16. The greening of peptide synthesis - Green Chemistry (RSC Publishing) DOI:10.1039/C7GC00247E [pubs.rsc.org]
• 17. benchchem.com [benchchem.com]

Stability of (1R,2S)-2-fluorocyclohexan-1-amine free base vs hydrochloride

Document ID: TSC-2FCHA-STAB-001

Last Updated: February 12, 2026

Welcome to the technical support guide for (1R,2S)-2-fluorocyclohexan-1-amine and its hydrochloride salt. This resource is designed for researchers, medicinal chemists, and process development scientists to address common questions and troubleshooting scenarios related to the stability and handling of these compounds. Our goal is to provide you with the scientific rationale behind best practices to ensure the integrity of your experiments and the quality of your results.

Frequently Asked Questions (FAQs)

Q1: I'm planning a multi-step synthesis. Which form of the amine, the free base or the hydrochloride salt, should I order for long-term storage?

A1: For long-term storage, the hydrochloride salt is unequivocally the superior choice. The primary reason for this is its enhanced chemical stability.[1][2] The lone pair of electrons on the nitrogen atom of the free base is susceptible to air oxidation, which can lead to the formation of impurities like N-oxides and other degradation products over time.[1]

By protonating the amine to form the hydrochloride salt, this lone pair is engaged in a bond with a proton, rendering it unavailable for oxidation.[1] This significantly reduces the rate of degradation. Furthermore, primary amines can be sensitive to atmospheric carbon dioxide, forming carbamates. The salt form mitigates this reactivity. While the introduction of a fluorine atom can enhance metabolic stability in a biological context, it does not eliminate the inherent reactivity of the primary amine functional group in the free base form.[3][4]

Q2: My reaction requires the free base, but I only have the hydrochloride salt. What is the most reliable method to generate the free base in situ or prior to my reaction?

A2: This is a very common and critical laboratory procedure. The most reliable method is a liquid-liquid extraction following basification.

Protocol for Free Base Generation:

• Dissolution: Dissolve the (1R,2S)-2-fluorocyclohexan-1-amine hydrochloride salt in a suitable aqueous solvent. Water is generally the first choice due to the high solubility of the salt.[5][6]

• Basification: Cool the solution in an ice bath to manage any potential exotherm. Slowly add a slight excess (e.g., 1.1-1.2 equivalents) of a suitable inorganic base, such as sodium bicarbonate (NaHCO₃) for a mild base wash or sodium hydroxide (NaOH) for complete neutralization. Monitor the pH with litmus paper or a pH meter to ensure it is basic (pH > 9).

• Extraction: Extract the aqueous layer multiple times (e.g., 3x) with an appropriate organic solvent in which the free base is soluble, such as dichloromethane (DCM), ethyl acetate, or diethyl ether. The free base form will have significantly higher solubility in organic solvents compared to its salt form.[2][7]

• Drying & Concentration: Combine the organic extracts, dry them over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure (rotoevaporation) to yield the free base, which is typically an oil or low-melting solid.

Critical Consideration: The free base is more volatile and less stable than the salt. It is highly recommended to use the freshly prepared free base immediately in your subsequent reaction to avoid degradation. If temporary storage is unavoidable, do so under an inert atmosphere (e.g., nitrogen or argon) at low temperatures (-20°C).

Q3: I've noticed the mass of my hydrochloride salt sample has increased over time. What is happening?

A3: This observation is likely due to the hygroscopic nature of the hydrochloride salt.[2] Amine hydrochloride salts have a tendency to absorb moisture from the atmosphere.[8] This can be particularly problematic in humid environments. The absorbed water can impact the accuracy of weighing for reactions and may introduce water into moisture-sensitive reactions.

Troubleshooting & Prevention:

• Storage: Always store the hydrochloride salt in a tightly sealed container, preferably within a desiccator containing a drying agent like silica gel or Drierite.

• Handling: When weighing the compound, do so quickly and in a low-humidity environment if possible (e.g., inside a glove box or a nitrogen-purged bag).

• Drying: If you suspect the sample has absorbed water, it can be dried under a high vacuum for several hours before use. Gentle heating can be applied, but a preliminary thermal stability check (e.g., by TGA) is advised to ensure the compound does not decompose.

Q4: How can I confirm whether I have the free base or the hydrochloride salt using NMR spectroscopy?

A4: ¹H NMR spectroscopy provides a clear method for differentiation.

• Free Base Spectrum: In the ¹H NMR spectrum of the free base, you will observe the signals for the protons on the cyclohexane ring. The signal for the amine protons (-NH₂) is often broad and can appear over a wide chemical shift range (typically ~0.5-5.0 ppm).[9][10] Its position is highly dependent on solvent, concentration, and temperature.[10]

• Hydrochloride Salt Spectrum: In the spectrum of the hydrochloride salt, the amine is protonated to form an ammonium group (-NH₃⁺). The key difference is the appearance of a distinct signal for these ammonium protons. This signal is often broad and shifted further downfield compared to the free base -NH₂ protons. In aprotic solvents like DMSO-d₆, this peak is readily observable.[11]

• D₂O Exchange: A definitive test is to add a drop of deuterium oxide (D₂O) to the NMR tube, shake it, and re-acquire the spectrum. The -NH₂ (free base) or -NH₃⁺ (salt) proton signal will disappear because these protons exchange with deuterium.[9] This confirms the identity of the amine/ammonium proton signal.[10]

Troubleshooting Guides

Issue 1: Low Yield in a Reaction Using the Free Base

Potential Cause	Underlying Rationale & Verification	Recommended Solution
Incomplete Conversion to Free Base	The reaction may have been performed without complete neutralization of the hydrochloride salt. The remaining salt is not nucleophilic and will not react. Verification: Check the pH of the aqueous layer after extraction; if it is not basic, neutralization was incomplete.	Ensure a slight excess of base is used during the workup to generate the free base. Monitor the pH to confirm complete neutralization before extraction.
Degradation of Free Base	The free base was stored for an extended period or exposed to air before use, leading to oxidation or other side reactions. Verification: Analyze a sample of the free base by LC-MS or ¹H NMR to check for the presence of impurities not found in the starting salt.	Use the free base immediately after its preparation. Handle it under an inert atmosphere (N₂ or Ar) to minimize exposure to air and moisture.
Solvent Incompatibility	The free base may have limited solubility in the chosen reaction solvent, leading to a heterogeneous mixture and slow reaction rates.	Screen for optimal solvents where the free base is fully soluble at the reaction temperature.

Issue 2: Inconsistent Analytical Results (e.g., Chromatography)

Potential Cause	Underlying Rationale & Verification	Recommended Solution
On-Column Salt/Base Interconversion	If using reversed-phase HPLC with an unbuffered or poorly buffered mobile phase, the compound may exist as a mixture of the protonated (salt) and neutral (free base) forms, leading to peak broadening, splitting, or shifting retention times.	Use a buffered mobile phase (e.g., with formic acid, TFA, or ammonium acetate) to ensure the analyte is in a single, consistent protonation state throughout the analysis. A low pH mobile phase will analyze the compound as the ammonium ion, while a high pH mobile phase will analyze it as the free base.
Hygroscopicity of Salt	Water absorbed by the hydrochloride salt can affect the accuracy of prepared standard concentrations, leading to variability in quantitative analysis.[8] Verification: Perform Karl Fischer titration to determine the water content of the solid.	Dry the analytical standard under vacuum before weighing. Store standards in a desiccator.
Photodegradation	The compound may be sensitive to light, causing degradation upon storage or during sample preparation. Verification: Compare results from a sample stored in the dark with one exposed to light.	Store the material in amber vials or protect it from light with aluminum foil. Minimize light exposure during all handling and analysis steps.

Comparative Summary

Property	(1R,2S)-2-fluorocyclohexan-1-amine (Free Base)	(1R,2S)-2-fluorocyclohexan-1-amine HCl (Hydrochloride)
Chemical Stability	Less stable; susceptible to air oxidation and reaction with CO₂.[1]	More stable ; protonation of the amine lone pair prevents oxidation.[1][2]
Physical State	Typically a liquid or low-melting solid.	Crystalline solid.[2]
Solubility in Water	Limited, but miscible.[12][13][14]	High .[5][6]
Solubility in Organic Solvents	High (e.g., DCM, Ethyl Acetate, THF).[7]	Low.[7]
Hygroscopicity	Generally low.	Can be hygroscopic ; may absorb atmospheric moisture.[2][15]
Handling	Requires inert atmosphere for storage; best used fresh.	Easier to handle and weigh as a solid, but requires protection from moisture.
Primary Use Case	Direct use in non-aqueous, base-sensitive reactions.	Long-term storage, aqueous reactions, and as a stable precursor for generating the free base.

Experimental Protocols

Protocol 1: Forced Degradation Study to Compare Stability

Forced degradation studies are essential for understanding a compound's intrinsic stability and identifying potential degradation pathways.[16][17][18] This protocol provides a framework for comparing the free base and its hydrochloride salt under various stress conditions.[19]

• Stock Solution Preparation:

  • Prepare a 1 mg/mL stock solution of the free base in acetonitrile.

  • Prepare a 1 mg/mL stock solution of the hydrochloride salt in a 90:10 acetonitrile:water mixture.

• Stress Conditions: For each compound, set up the following conditions in separate vials:

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH.

  • Oxidation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂.

  • Thermal Stress: Place a vial of the stock solution in an oven at 60°C.

  • Control: Keep a vial of the stock solution at room temperature, protected from light.

• Time Points: Collect aliquots from each vial at T=0, 2, 8, and 24 hours. Quench the acid/base reactions by neutralizing the aliquot before analysis.

• Analysis: Analyze all samples by a stability-indicating HPLC method (e.g., C18 column with a gradient of water/acetonitrile containing 0.1% formic acid). Use a PDA detector to monitor peak purity and a mass spectrometer to identify potential degradants.

• Data Interpretation: Calculate the percentage of degradation for each condition by comparing the peak area of the parent compound to the total area of all peaks. A target degradation of 5-20% is ideal for identifying relevant products.[16]

Expected Outcome: You should observe significantly less degradation for the hydrochloride salt, particularly under oxidative and thermal stress conditions, confirming its superior stability.

References

• How to Design Robust Forced Degradation Studies for API and Drug Product: Best Practices. (2025, November 26). ResolveMass Laboratories Inc.
• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. (2022, April 18). LCGC.
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• Understanding Forced Degradation Studies: A Critical Step in Drug Development. (n.d.). Apicule.
• The Use Of Forced Degradation In Analytical Method Development. (n.d.). DPT Laboratories.
• Fluorinated Amines. (n.d.). Alfa Chemistry.
• Direct determination of amine salt-base ratios by nuclear magnetic resonance spectrometry. (1965). American Chemical Society.
• 1-Aminocyclohexane. (n.d.). ChemBK.
• Solubility of Amines. (n.d.). University of Calgary.
• Can the salt form of my organic compound be determined using NMR? (2018, April 11). ResearchGate.
• Understanding Chemical Stability – Principles and Testing Methods. (2024, October 2). SoapMaker's Journal.
• Why are organic amines often more stable as the HCl salt than in the free base form? (2015, August 24). Reddit.
• Synthesis of Amines. (2023, September 20). OpenStax.
• aminocyclohexane. (n.d.). Stenutz.
• primary amine synthesis. (2020, March 20). YouTube.
• Preparation of Amines. (n.d.). Lumen Learning.
• Synthesis of primary amines. (n.d.). Organic Chemistry Portal.
• Spectroscopy of Amines. (2024, March 24). Chemistry LibreTexts.
• The Gabriel Synthesis. (2025, June 5). Master Organic Chemistry.
• A Comparative Guide to the Reactivity of 2-(Aminomethyl)-4-methylphenol: Hydrochloride Salt vs. Free Base. (n.d.). Benchchem.
• Video: NMR Spectroscopy Of Amines. (2025, May 22). JoVE.
• How to create a GMP-Compliant Stability Protocol? (2024, March 13). QbD Group.
• Chemical structures of the eight fluorinated amines used with the aliphatic amine to cure the DGEBA epoxy. (n.d.). ResearchGate.
• α-Fluoroamines. (n.d.). Enamine.
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• Designing Phase-Appropriate Stability Study Programs for Drug Substances and Drug Products. (2018, August 9). Pharmaceutical Outsourcing.
• Stability testing protocols. (n.d.). Slideshare.
• Cyclohexylamine. (n.d.). Solubility of Things.
• Synthesis of Fluorinated Amines: A Personal Account. (n.d.). PMC - NIH.
• Amino Acid Freebase vs. HCl Salt. (2017, June 30). Reddit.
• Stability Study SOP as per ICH Guideline. (2020, January 25). Pharma Beginners.
• Difference between amino acid free base and its hydrochloride salt? (n.d.). ECHEMI.
• Amines. (n.d.). Chemed.
• trans-2-Fluorocyclohexan-1-amine hydrochloride. (n.d.). PubChem.
• Synthesis of Fluorinated Amines: A Personal Account. (2023, September 5). ACS Organic & Inorganic Au.
• Cyclohexylamine. (n.d.). Wikipedia.

• Amine hydrochloride salts: a problem in polyurethane synthesis. (2007). University of Glasgow Theses. Retrieved from [Link]

• Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. (n.d.). PharmaInfo.
• Improving solubility and avoiding hygroscopicity of tetrahydroberberine by forming hydrochloride salts by introducing solvents: [HTHB]Cl, [HTHB]Cl·CH3OH and [HTHB]Cl·CH3COOH. (n.d.). New Journal of Chemistry (RSC Publishing).
• Properties of Amines and their Hydrochloride Salt. (n.d.). ResearchGate.
• 2-Fluorocyclohexanamine hydrochloride. (n.d.). BLD Pharm.
• Chemical Properties of Amines. Bases and Salt Formation. (2022, February 18). Chemistry LibreTexts.
• 2-Fluorocyclobutan-1-amine hydrochloride. (n.d.). BLD Pharm.
• Hydrochloride Salt of the GABAkine KRM-II-81. (2022, July 27). ACS Chemical Neuroscience.
• Hydrochloride salt co-crystals: preparation, characterization and physicochemical studies. (2012, June 11). Pharmaceutical Development and Technology.

Sources

• 1. reddit.com [reddit.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Amines, [chemed.chem.purdue.edu]
• 6. Secure Verification [farfar.pharmacy.bg.ac.rs]
• 7. reddit.com [reddit.com]
• 8. pharmainfo.in [pharmainfo.in]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Video: NMR Spectroscopy Of Amines [jove.com]
• 11. researchgate.net [researchgate.net]
• 12. oit.edu [oit.edu]
• 13. solubilityofthings.com [solubilityofthings.com]
• 14. Cyclohexylamine - Wikipedia [en.wikipedia.org]
• 15. Improving solubility and avoiding hygroscopicity of tetrahydroberberine by forming hydrochloride salts by introducing solvents: [HTHB]Cl, [HTHB]Cl·CH3OH and [HTHB]Cl·CH3COOH - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 16. resolvemass.ca [resolvemass.ca]
• 17. acdlabs.com [acdlabs.com]
• 18. apicule.com [apicule.com]
• 19. The Use Of Forced Degradation In Analytical Method Development - Dow Development Labs [dowdevelopmentlabs.com]

Troubleshooting deoxofluorination side reactions in amine synthesis

Topic: Troubleshooting Side Reactions & Process Safety Ticket ID: #DF-AMINE-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Core Directive: The Nucleophile-Electrophile Conflict

Executive Summary: Deoxofluorination of amino-alcohols is a high-stakes competition between two nucleophiles: the hydroxyl group you want to displace and the amine nitrogen you must control. Reagents like DAST (Diethylaminosulfur trifluoride) and Deoxo-Fluor® are potent electrophiles. If the amine is not adequately silenced (protected or protonated), it will attack the sulfur center, quenching the reagent or triggering intramolecular cyclization (aziridinium formation) rather than the desired C-F bond formation.

This guide addresses the three critical failure modes in this chemistry: Thermal Runaway , Elimination (Alkene formation) , and Neighboring Group Participation (Rearrangement).

Safety & Reagent Selection (Critical)

Q: I am scaling up a DAST reaction (50g). The exotherm is unmanageable. What are my alternatives?

A: STOP immediately. DAST (Diethylaminosulfur trifluoride) exhibits a self-accelerating decomposition temperature (SADT) as low as 90°C. Upon contact with water or silica, it releases HF gas instantly. For scale-up, DAST is widely considered obsolete due to safety risks.

Recommended Action: Switch to Deoxo-Fluor® or, preferably, XtalFluor-E® .

• Deoxo-Fluor: More thermally stable than DAST but still capable of catastrophic decomposition if heated above 100°C without proper venting.

• XtalFluor-E/M: These are crystalline salts (aminodifluorosulfinium tetrafluoroborates).[1][2][3] They do not generate free HF in situ (unless hydrolyzed) and have significantly higher decomposition onset temperatures. They require an exogenous fluoride source (like Et₃N·3HF) to function, giving you finer control over the reaction rate.

Comparative Safety Data:

Reagent	Physical State	Decomp.[4][5][6][7][8] Onset (DSC)	HF Generation	Scale-Up Suitability
DAST	Liquid (Yellow)	~90°C (Explosive risk)	High (Hydrolysis)	Poor (Lab scale only)
Deoxo-Fluor	Liquid (Amber)	~140°C	High (Hydrolysis)	Moderate (Control temp <80°C)
XtalFluor-E	Solid (Crystalline)	>200°C	Low (Requires additive)	High (Safer handling)
Fluolead™	Solid (Crystalline)	>230°C	Low	High

Reference: L'Heureux, A., et al. (2010) detailed the safety profiles of these reagents, demonstrating XtalFluor's superior thermal stability.

Troubleshooting Elimination (The "Missing Fluorine")

Q: My LCMS shows mass [M-20] (loss of HF) instead of the product. Why is elimination dominating?

A: The "activated alcohol" intermediate (alkoxysulfur difluoride) is a potent leaving group. If the fluoride ion (

) is slow to attack (steric hindrance) or if the reaction environment is too basic, the intermediate acts as a proton source, leading to E2 or E1 elimination.

Diagnostic Workflow:

• Check the Base: Are you using DAST/Deoxo-Fluor neat? The byproduct is HF-Amine. If you add exogenous base (like Pyridine) to neutralize HF, you promote elimination.

• Check the Substrate: Secondary alcohols adjacent to branching are prone to elimination.

• Switch Reagents: XtalFluor-E + Et₃N·3HF is acidic. The presence of

  species promotes substitution ( ) over elimination.

Visualizing the Pathway:

Figure 1: Bifurcation of the reaction pathway. Basic conditions favor the red path (Elimination).

Troubleshooting Rearrangement (Neighboring Group Participation)

Q: I started with a 1,2-amino alcohol. I got a rearranged product or a cyclic carbamate. What happened?

A: This is the classic Aziridinium Trap . If your amine is protected with a group that still allows nucleophilicity (like Benzyl, -Bn) or if the carbonyl oxygen of a carbamate (Boc, Cbz) can attack, the nitrogen/oxygen will displace the activated leaving group before the fluoride can.

The Mechanism:

• Reagent activates the Alcohol (-OH becomes -OSF₂NR₂).[9]

• Neighboring Nitrogen attacks the Carbon (Intramolecular

  ).

• Formation of a 3-membered Aziridinium ion.

• Fluoride opens the ring. Crucial: Fluoride attacks the least hindered carbon, often leading to a rearranged structure (e.g., piperidine ring expansion or regioisomer shift).

Corrective Actions:

• Protonation: If using a basic amine, convert it to a salt (e.g., Hydrochloride) before adding DAST. However, this lowers solubility.

• Electron Withdrawal: Use strongly electron-withdrawing protecting groups. Tosyl (Ts) or Nosyl (Ns) are superior to Boc/Cbz because they completely delocalize the nitrogen lone pair, preventing NGP.

• Avoid Cbz/Boc if possible: The carbonyl oxygen in Cbz/Boc can attack to form cyclic oxazolidinones.

Visualizing the Aziridinium Trap:

Figure 2: The Aziridinium intermediate scrambles regiochemistry. Strong N-protection prevents the red path.

Recommended Protocol: XtalFluor-E System

This protocol minimizes elimination and prevents thermal issues.[1][2][4] It is the "Gold Standard" for sensitive amino alcohols.

Reagents:

• Substrate: N-Boc or N-Tosyl amino alcohol (1.0 equiv).

• Reagent: XtalFluor-E (1.2 equiv).

• Promoter: Et₃N·3HF (Triethylamine trihydrofluoride) (2.0 equiv).

• Solvent: Anhydrous DCM (Dichloromethane).[10]

Step-by-Step:

• Preparation: Flame-dry a round-bottom flask under Nitrogen/Argon.

• Dissolution: Dissolve substrate in anhydrous DCM (0.1 M concentration).

• Promoter Addition: Add Et₃N·3HF at room temperature. Stir for 5 minutes. Note: This buffers the system and provides the fluoride source.

• Cooling: Cool the mixture to –78 °C.

• Reagent Addition: Add solid XtalFluor-E in one portion (or dissolved in minimal DCM if using a dropping funnel).

• Reaction: Allow to warm to room temperature naturally over 2–4 hours.

  • Checkpoint: Monitor by TLC/LCMS. If elimination is observed, keep the reaction at –20 °C.

• Quench: Pour into saturated aqueous NaHCO₃. Caution: Gas evolution (

  ) will occur.

• Workup: Extract with DCM, wash with brine, dry over MgSO₄.

References

• Lal, G. S., et al. (1999).[6] "Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent with enhanced thermal stability."[6][11] Journal of Organic Chemistry, 64(19), 7048-7054. [6]

• L'Heureux, A., et al. (2010).[1][12] "Aminodifluorosulfinium salts: selective fluorination reagents with enhanced thermal stability and ease of handling."[1][2][3] Journal of Organic Chemistry, 75(10), 3401-3411.[1][2][12]

• Beaulieu, F., et al. (2009). "XtalFluor-E and XtalFluor-M: New, Safe, and Selective Deoxofluorinating Reagents."[2][3][4] Organic Letters, 11(21), 5050-5053.

• Sladojevich, F., et al. (2013). "Late-stage deoxyfluorination of alcohols with PhenoFluor." Journal of the American Chemical Society, 135(7), 2470-2473.

Sources

• 1. Aminodifluorosulfinium salts: selective fluorination reagents with enhanced thermal stability and ease of handling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. manchesterorganics.com [manchesterorganics.com]
• 5. Deoxyfluorination of 1°, 2°, and 3° Alcohols by Nonbasic O-H Activation and Lewis Acid-Catalyzed Fluoride Shuttling [organic-chemistry.org]
• 6. Bis(2-methoxyethyl)aminosulfur Trifluoride: A New Broad-Spectrum Deoxofluorinating Agent with Enhanced Thermal Stability [organic-chemistry.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Late-Stage Deoxyfluorination of Alcohols with PhenoFluor™ - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pyrrolidine and oxazolidine ring transformations in proline and serine derivatives of α-hydroxyphosphonates induced by deoxyfluorinating reagents - RSC Advances (RSC Publishing) DOI:10.1039/C8RA05186K [pubs.rsc.org]
• 10. benchchem.com [benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Reference Data & Comparative Studies

19F NMR interpretation of (1R,2S)-2-fluorocyclohexan-1-amine

Comparison Guide: Structural Validation of (1R,2S)-2-fluorocyclohexan-1-amine via 19F NMR

Executive Summary In the development of fluorinated drug scaffolds, stereochemical integrity is non-negotiable. For the specific analysis of (1R,2S)-2-fluorocyclohexan-1-amine , 19F NMR offers a "molecular spy" capability that far exceeds the resolution of 1H NMR. This guide compares the 19F NMR methodology against traditional proton NMR and computational prediction, demonstrating why 19F is the definitive tool for distinguishing the cis-(1R,2S) isomer from its trans-(1R,2R) counterpart without the need for X-ray crystallography.

Part 1: The Analytical Challenge

The (1R,2S) isomer of 2-fluorocyclohexan-1-amine possesses a cis-1,2-disubstitution pattern. In cyclohexane systems, this stereochemistry dictates a specific conformational preference governed by steric

-values and stereoelectronic effects (the gauche effect).

• The Problem: 1H NMR spectra of cyclohexanes are notoriously complex due to severe signal overlap (the "cyclohexane envelope") in the 1.0–2.0 ppm region. Assigning the specific methine protons (

  and ) to determine coupling constants ( ) is often ambiguous.

• The Solution: 19F NMR provides a solitary, clean signal. The splitting pattern of this signal, specifically the vicinal coupling (

  ), acts as a direct reporter of the dihedral angle, allowing for an unequivocal assignment of axial vs. equatorial orientation.

Part 2: Comparative Analysis

The following table contrasts the efficacy of 19F NMR against alternative methods for this specific scaffold.

Table 1: Performance Comparison for Stereochemical Assignment

Feature	Method A: 19F NMR (Recommended)	Method B: 1H NMR	Method C: DFT Prediction
Spectral Clarity	High. Single, distinct resonance (typically -170 to -210 ppm).	Low. H1/H2 signals often buried in methylene envelope.	N/A. Theoretical value only.
Stereo-Diagnostic	Definitive. directly correlates to dihedral angle (Karplus relation).	Ambiguous. Requires clean resolution of multiplet.	Supportive. Validates experimental data but cannot replace it.
Sample Requirement	Low (< 2 mg). High sensitivity (83% of 1H).[1]	Medium (~5-10 mg) for clear multiplets.	None (Computational).
Timescale	Fast (mins).	Slow (requires 2D COSY/NOESY for certainty).	Slow (hours/days for high-level theory).
Solvent Sensitivity	High. Shift ( ) reveals H-bonding/solvent exposure.	Moderate.	N/A

Part 3: Detailed Interpretation & Data

Conformational Logic

To interpret the NMR, we must understand the stable conformation.

• Substituents: Fluorine (

  -value kcal/mol) vs. Amine ( -value kcal/mol).

• Preference: The bulky Amine group strongly prefers the Equatorial position.

• Result for (1R,2S)-Cis: To maintain the cis relationship with an equatorial amine, the fluorine atom must adopt the Axial position.

  • Dominant Conformer:

    / .

The Diagnostic Coupling Constant ( )

The stereochemistry is confirmed by the coupling between the Fluorine and the vicinal proton on C1 (

).

• In (1R,2S)-Cis (

  , ):
  • is Axial (geminal to equatorial amine).
  • is Axial.

  • Relationship:

    and are Anti-periplanar (180°) .

  • Observable: Large Coupling Constant (

    ).[2]

• In (1R,2R)-Trans (

  , ):
  • is Axial.
  • is Equatorial.

  • Relationship:

    and are Gauche (60°) .

  • Observable: Small Coupling Constant (

    ).

Chemical Shift ( )[1][3][4][5][6]

• Axial Fluorine (Cis): typically resonates upfield (more shielded, e.g., -185 to -205 ppm).

• Equatorial Fluorine (Trans): typically resonates downfield (deshielded, e.g., -170 to -185 ppm).

Decision Tree Visualization

Figure 1: Stereochemical assignment decision tree based on vicinal H-F coupling constants.

Part 4: Experimental Protocol

To ensure data integrity, follow this self-validating protocol.

Step 1: Sample Preparation

• Solvent: Use CDCl3 (0.6 mL) for baseline characterization.

  • Note: If signal broadening occurs due to amine exchange, add a trace of D2O to exchange the NH2 protons, or use DMSO-d6 to stabilize H-bonds.

• Concentration: 5–10 mg of sample. High concentration is not required due to 19F sensitivity.

• Internal Standard:

  -Trifluorotoluene ( ppm) or Hexafluorobenzene ( ppm) if absolute referencing is critical.

Step 2: Acquisition Parameters (19F)

• Pulse Sequence: zg (standard one-pulse) or zgF1H (1H-decoupled).

• Sweep Width: 200 ppm (typically -50 to -250 ppm).

• Relaxation Delay (D1): Set to

  (approx 3-5 seconds) for quantitative integration, though 1s is sufficient for structural assignment.

• Scans: 16–32 scans are usually sufficient.

Step 3: The Critical Experiment (Proton-Coupled 19F)

• Run a standard 1H-decoupled 19F spectrum first. You should see a clean singlet (or doublet if coupled to other F, which is not applicable here).

• Run a Proton-Coupled 19F spectrum (turn off the decoupler).

• Analysis: The fluorine signal will split into a complex multiplet (dt or ddd).

  • Look for the largest splitting . This is the geminal

    (~48-50 Hz).

  • Look for the next largest splitting .

    • If it is ~30-40 Hz , this is the

      (axial-axial). Conclusion: Cis-isomer. [3]

References

• Alfa Chemistry. 19F NMR Coupling Constants Table. (General reference for F-H coupling ranges).

• Royal Society of Chemistry (RSC). NMR spin–spin coupling constants: bond angle dependence of the vicinal 3JHF coupling. (Theoretical basis for Karplus-like dependence).

• UC Santa Barbara NMR Facility. 19F Chemical Shifts and Coupling Constants. (Practical guide for shift ranges).

• National Institutes of Health (NIH). Prediction of 19F NMR Chemical Shifts for Fluorinated Compounds. (Solvent and shielding effects).[1][4]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. (PDF) Conformational Analysis of cis -2-Halocyclohexanols; Solvent Effects by NMR and Theoretical Calculations [academia.edu]
• 4. Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: Chiral HPLC Resolution of (1R,2S)-2-Fluorocyclohexan-1-amine

Topic: Chiral HPLC methods for resolving (1R,2S)-2-fluorocyclohexan-1-amine Content Type: Publish Comparison Guide

Executive Summary

The resolution of (1R,2S)-2-fluorocyclohexan-1-amine presents a distinct analytical challenge: the molecule possesses two stereogenic centers in a cis-configuration but lacks a UV-active chromophore. This "chromophoric silence" renders standard UV detection at 254 nm ineffective without modification.

This guide compares the two primary industry-standard methodologies to overcome this limitation:

• Direct Resolution: Utilizing Crown Ether stationary phases with non-UV detection (RI/ELSD/MS) or low-UV (200 nm).

• Derivatization-Based Resolution: Pre-column reaction to introduce a chromophore, enabling high-sensitivity separation on Polysaccharide columns.

Section 1: The Analytical Challenge

The Target: (1R,2S)-2-fluorocyclohexan-1-amine.

• Stereochemistry: The (1R,2S) isomer is the cis form. The enantiomer is (1S,2R). The trans diastereomers are (1R,2R) and (1S,2S).

• Detection Barrier: The molecule consists solely of an aliphatic cyclohexane ring, a primary amine, and a fluorine atom. It has negligible absorbance above 210 nm.

• Basicity: The primary amine function (

  ) requires mobile phase pH control to prevent peak tailing.

Decision Matrix: Selecting the Right Path

Use the following logic flow to determine the optimal method for your laboratory setup.

Figure 1: Strategic decision tree for method selection based on detector availability.

Section 2: Method A - Direct Resolution (Crown Ether)

This method utilizes the specific ability of 18-crown-6 ether moieties to form inclusion complexes with primary ammonium ions (

). It is the preferred method for "shoot-and-go" analysis if appropriate detection is available.

Mechanism of Action

The primary amine is protonated by an acidic mobile phase. The resulting ammonium ion inserts into the crown ether cavity. Chiral recognition is achieved via steric repulsion between the chiral barriers of the crown ether and the steric bulk (fluorine/cyclohexane ring) near the ammonium center.

Experimental Protocol

• Column: Daicel CROWNPAK® CR-I(+) (Immobilized) or CR(+) (Coated), 3.0 x 150 mm, 5 µm.

• Mobile Phase: Perchloric Acid (

  ) aqueous solution (pH 1.0 to 2.0).[1][2]

  • Optimization: Add Methanol (up to 15% v/v) to reduce retention time if the fluorine increases hydrophobicity.

• Flow Rate: 0.4 – 0.6 mL/min.

• Temperature: 10°C – 25°C.

  • Note: Lower temperatures (

    ) significantly enhance resolution on Crownpak columns by stabilizing the inclusion complex.

• Detection:

  • Preferred: MS (ESI+) or ELSD.

  • Alternative: UV at 200 nm (Requires high-purity solvents and incurs baseline noise).

Pros & Cons:

• (+) No sample preparation required.

• (+) Resolves native enantiomers without kinetic resolution risk.

• (-) Requires corrosive mobile phase (Perchloric acid).

• (-) Column life is reduced if not flushed properly after use.

Section 3: Method B - Pre-Column Derivatization (Polysaccharide)

For laboratories relying on standard UV detection, derivatization is mandatory. Converting the amine to a benzamide or amide derivative introduces a strong chromophore and additional interaction sites (H-bond acceptors/donors) for polysaccharide columns.

Mechanism of Action

Benzoylation adds a phenyl ring (pi-pi interaction) and a carbonyl oxygen (H-bond acceptor). This allows the molecule to interact effectively with the carbamate/benzoate groups on Amylose or Cellulose stationary phases.

Experimental Protocol

Step 1: Derivatization Workflow

• Sample: Dissolve 1 mg of amine in 500 µL Acetonitrile (ACN).

• Base: Add 2 equivalents of Triethylamine (TEA) to scavenge HCl.

• Reagent: Add 1.2 equivalents of Benzoyl Chloride .

• Reaction: Vortex and incubate at RT for 15 mins.

• Quench: Add 100 µL water or ethanol to quench excess reagent.

Step 2: HPLC Conditions

• Column: Daicel CHIRALPAK® AD-H (Amylose-based) or CHIRALPAK® IA (Immobilized Amylose).

• Mobile Phase: n-Hexane / Isopropanol (90:10 v/v).

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C.

• Detection: UV at 254 nm.

Figure 2: Derivatization workflow transforming the transparent amine into a UV-active analyte.

Section 4: Comparative Data Analysis

The following table contrasts the expected performance metrics based on standard application data for chiral amines.

Feature	Method A: Crown Ether (Direct)	Method B: Benzoylation (Indirect)
Stationary Phase	Crownpak CR-I(+)	Chiralpak AD-H / IA
Sample Prep	None (Dilute & Shoot)	20 min Reaction
Detection Limit (LOD)	High (requires MS/ELSD)	Very Low (High sensitivity UV)
Resolution ( )	Typically > 2.0 (High Selectivity)	Typically > 3.0 (Very High)
Mobile Phase	Acidic Aqueous ( )	Normal Phase (Hexane/Alcohol)
Robustness	Moderate (Temp/pH sensitive)	High (Standard NP conditions)
Throughput	Faster (10-15 min run)	Slower (Prep + 10-15 min run)

Section 5: Troubleshooting & Expert Insights

1. Elution Order Reversal (Crownpak): If the (1R,2S) isomer co-elutes with impurities, you can reverse the elution order by switching from Crownpak CR(+) to Crownpak CR(-) .[1][2] The chiral selector is the enantiomer, guaranteeing a reversal of peak order.[1]

2. The "Fluorine Effect" in Derivatization: The fluorine atom at the C2 position is electron-withdrawing. In Method B (Derivatization), this reduces the electron density of the amide nitrogen slightly, but more importantly, it locks the cyclohexane conformation. This rigidity often improves separation on polysaccharide columns compared to non-fluorinated analogs because the "fit" into the chiral groove is more defined.

3. Salt Interference: If the starting material is a salt (e.g., Hydrochloride), Method A requires no change. For Method B, ensure enough TEA is added to neutralize the salt and free the amine for reaction with Benzoyl Chloride.

References

• Daicel Chiral Technologies. Instruction Manual for CROWNPAK® CR(+) / CR(-). Retrieved from .

• Daicel Chiral Technologies. Instruction Manual for CHIRALPAK® IA, IB, and IC Columns. Retrieved from .

• Hyun, M. H. (2016). Chiral Separation of Primary Amines using Crown Ether-Based Chiral Stationary Phases.

• Phenomenex. Chiral HPLC Separations: A Guide to Column Selection and Method Development. Retrieved from .

• Sigma-Aldrich (Merck). Derivatization Reagents for Chiral HPLC. Retrieved from .

Sources

• 1. thelabstore.co.uk [thelabstore.co.uk]
• 2. CROWNPAK | DAICEL CORPORATION Sales and Marketing for Life Sciences Products [daicelchiral.com]

A Senior Application Scientist's Guide to the Crystallographic Analysis of (1R,2S)-2-fluorocyclohexan-1-amine Salts

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Solid-State Characterization

In the landscape of pharmaceutical development, the solid-state properties of an active pharmaceutical ingredient (API) are of paramount importance. These properties, which are dictated by the three-dimensional arrangement of molecules in a crystal lattice, directly influence critical parameters such as solubility, dissolution rate, stability, and bioavailability.[1] For ionizable compounds like (1R,2S)-2-fluorocyclohexan-1-amine, salt formation is a common and effective strategy to optimize these physicochemical properties. The selection of an appropriate salt form is a crucial step, and single-crystal X-ray diffraction (SC-XRD) remains the gold standard for unequivocally determining the solid-state structure of these materials.[1][2]

As of the latest literature and database review, public repositories such as the Cambridge Structural Database (CSD) do not contain specific single-crystal X-ray diffraction data for the salts of (1R,2S)-2-fluorocyclohexan-1-amine.[3][4][5] This guide, therefore, is designed to serve as a comprehensive roadmap for a researcher embarking on the crystallographic analysis of this compound or its analogs. It provides a detailed framework of established methodologies, the scientific rationale behind experimental choices, and a comparative analysis of techniques, grounded in the principles of crystal engineering and solid-state chemistry.

Part 1: The Foundation - Strategic Salt Formation and Screening

The journey to a crystal structure begins with the formation of a salt. The primary amine in (1R,2S)-2-fluorocyclohexan-1-amine provides a readily available site for protonation, allowing for the formation of salts with various acids (counter-ions). The choice of the counter-ion is not arbitrary; it can significantly influence the resulting crystal packing and, consequently, the material's properties.

The Rationale Behind Counter-Ion Selection

The goal of salt screening is to explore a diverse range of intermolecular interactions, primarily hydrogen bonding, to induce crystallization and identify crystalline forms with desirable properties. For an amine, common counter-ions include:

• Simple Inorganic Acids: Hydrochloride (HCl) and hydrobromide (HBr) are often used due to their small size and strong hydrogen bonding potential. The resulting salts are often highly crystalline.

• Simple Organic Acids: Carboxylic acids like acetic acid or benzoic acid introduce additional functional groups that can participate in different hydrogen bonding motifs.

• Chiral Acids: For chiral amines like (1R,2S)-2-fluorocyclohexan-1-amine, chiral acids such as tartaric acid or mandelic acid can be used for diastereomeric salt resolution, a classical method for separating enantiomers.[6] The resulting diastereomeric salts have different physical properties, including solubility, which can be exploited for separation by fractional crystallization.[6]

Experimental Protocol: Small-Scale Salt Screening

This protocol is designed to efficiently screen multiple counter-ions to identify promising candidates for crystallization.

• Stock Solution Preparation: Prepare a stock solution of (1R,2S)-2-fluorocyclohexan-1-amine in a suitable solvent (e.g., methanol, ethanol, or acetonitrile) at a known concentration (e.g., 0.1 M).

• Counter-Ion Array: In separate small vials or a 96-well plate, add equimolar amounts of the selected counter-ion acids.

• Mixing and Observation: Add an equimolar amount of the amine stock solution to each vial containing a counter-ion.

• Initial Observation: Observe each vial for immediate precipitation. The formation of a solid indicates that the salt is likely less soluble in the chosen solvent.

• Inducing Crystallization: For vials that remain as clear solutions, induce crystallization by:

  • Slow Evaporation: Loosely cap the vials to allow for the slow evaporation of the solvent.

  • Anti-Solvent Addition: If the salt is soluble in the reaction solvent, slowly add an anti-solvent (a solvent in which the salt is expected to be insoluble) until turbidity is observed.

• Analysis: Any crystalline material obtained should be analyzed by Powder X-ray Diffraction (PXRD) to confirm its crystallinity and to check for unique diffraction patterns, which would indicate the formation of different crystal forms.

Logical Workflow for Salt Screening

Caption: Workflow for salt screening of an amine with various counter-ions.

Part 2: The Art of Crystallization - Cultivating High-Quality Single Crystals

Once a promising salt has been identified, the next and often most challenging step is to grow single crystals of sufficient size and quality for SC-XRD analysis. There is no universal crystallization solvent or technique; success often requires a systematic and patient approach.[7]

Comparative Guide to Crystallization Techniques

Technique	Principle	Advantages	Disadvantages
Slow Evaporation	The concentration of the solute is gradually increased as the solvent evaporates, leading to supersaturation and crystal growth.[7]	Simple to set up.	Can lead to the formation of many small crystals or powders if evaporation is too rapid.
Vapor Diffusion	A solution of the compound is placed in a sealed container with a more volatile anti-solvent. The anti-solvent vapor slowly diffuses into the compound's solution, reducing its solubility and inducing crystallization.[8]	Excellent control over the rate of crystallization, often yielding high-quality crystals. Ideal for small amounts of material.[7]	Requires careful selection of the solvent/anti-solvent pair.
Solvent Layering	A less dense solvent containing the compound is carefully layered on top of a denser anti-solvent. Crystallization occurs at the interface as the two solvents slowly mix.	Good for compounds that are sensitive to temperature changes.	Can be technically challenging to set up without disturbing the interface.

Experimental Protocol: Crystallization by Vapor Diffusion (Hanging Drop Method)

This is a widely used and effective method for obtaining high-quality single crystals.

• Prepare the Reservoir: In the bottom of a small, airtight container (e.g., a well of a crystallization plate), add a small volume (e.g., 500 µL) of an anti-solvent.

• Prepare the Drop: On a siliconized glass coverslip, place a small drop (e.g., 2-5 µL) of a concentrated solution of the amine salt in a suitable solvent.

• Seal the System: Invert the coverslip and place it over the reservoir, ensuring an airtight seal (e.g., with vacuum grease). The drop of your compound's solution is now "hanging" over the anti-solvent reservoir.

• Incubate: Place the sealed container in a vibration-free environment at a constant temperature.

• Monitor: Periodically check for crystal growth under a microscope. This may take several days to weeks.

The Crucial Role of Solvent Selection

The choice of solvent is critical. A good crystallization solvent is one in which the compound is soluble, but not excessively so.[7] If the compound is too soluble, it will be difficult to achieve the supersaturation required for crystallization. A general strategy is to dissolve the compound in a "good" solvent and then use a "poor" solvent (an anti-solvent) to induce crystallization. Hydrogen bonding solvents should also be considered as they can compete with the hydrogen bonding interactions necessary for crystal lattice formation.[7]

Workflow for Single Crystal Growth and Analysis

Caption: General workflow for growing and analyzing single crystals.

Part 3: The Analysis - Deciphering Crystallographic Data

Single-crystal X-ray diffraction is a powerful analytical technique that provides precise information about the three-dimensional arrangement of atoms in a crystal.[1][2] The resulting data allows for the determination of bond lengths, bond angles, and, most importantly for salts, the nature of the intermolecular interactions.

Hypothetical Crystallographic Data for (1R,2S)-2-fluorocyclohexan-1-amine Salts

While specific data is unavailable, we can anticipate the type of information that would be obtained. The following table presents a hypothetical but realistic comparison of what might be expected for two different salts of the target compound, based on known structures of similar amine salts.[9][10]

Parameter	Hydrochloride Salt (Hypothetical)	Tartrate Salt (Hypothetical)	Significance
Crystal System	Monoclinic	Orthorhombic	Describes the basic shape of the unit cell.
Space Group	P2₁	P2₁2₁2₁	Defines the symmetry elements within the unit cell.
a (Å)	8.5	6.7	Unit cell dimensions.
b (Å)	12.3	7.3	Unit cell dimensions.
c (Å)	7.9	24.9	Unit cell dimensions.
β (°)	105.2	90	Angle of the unit cell (for monoclinic system).
Volume (ų)	800	1210	Volume of the unit cell.
Key H-Bonds	N-H···Cl⁻	N-H···O(carboxylate), O-H···O(carboxylate)	The primary interactions holding the crystal lattice together. The tartrate salt offers more complex hydrogen bonding networks.

Interpreting the Data:

• Crystal System and Space Group: This information is fundamental to describing the crystal's symmetry. Chiral compounds like (1R,2S)-2-fluorocyclohexan-1-amine are expected to crystallize in non-centrosymmetric space groups (e.g., P2₁).

• Unit Cell Dimensions: These parameters define the size and shape of the repeating unit of the crystal lattice. Different salts of the same amine will have different unit cell dimensions.

• Hydrogen Bonds: The analysis of hydrogen bonds is critical for understanding the stability of the crystal lattice. In the hydrochloride salt, the primary interaction would be between the ammonium group (N-H) and the chloride ion (Cl⁻). In the tartrate salt, a more extensive network of hydrogen bonds would be expected, involving the ammonium group and the multiple hydroxyl and carboxylate groups of the tartrate anion. This can lead to different physical properties.

Part 4: Alternative and Complementary Solid-State Characterization Techniques

While SC-XRD provides the definitive structure, it is often used in conjunction with other techniques that provide complementary information or are more suitable for high-throughput screening.

Technique	Information Provided	Advantages
Powder X-ray Diffraction (PXRD)	Provides a "fingerprint" of a crystalline solid.[11] It can be used to identify different polymorphs (crystal forms) of the same compound, assess sample purity, and monitor phase transitions.[12][13]	Rapid analysis, requires only a small amount of material, non-destructive.[11][12]
Differential Scanning Calorimetry (DSC)	Measures the heat flow into or out of a sample as a function of temperature. It is used to determine melting points, glass transitions, and to study polymorphism.	Provides quantitative thermodynamic data.
Thermogravimetric Analysis (TGA)	Measures the change in mass of a sample as a function of temperature. It is used to assess thermal stability and to determine the presence of solvates (molecules of solvent incorporated into the crystal lattice).	Provides quantitative information on mass loss.

These techniques, when used together, provide a comprehensive picture of the solid-state properties of a pharmaceutical salt, which is essential for making informed decisions during drug development.

Conclusion: A Strategic Approach to Crystalline Salt Characterization

The successful crystallographic analysis of a novel compound like (1R,2S)-2-fluorocyclohexan-1-amine hinges on a systematic and well-informed approach. While specific crystal structure data for its salts may not yet be in the public domain, the principles of salt screening, crystallization, and solid-state analysis are well-established. By employing a strategic salt screening process, patiently optimizing crystallization conditions, and utilizing a suite of complementary analytical techniques, researchers can unlock the critical structural information that underpins the rational design and development of new pharmaceutical entities. This guide provides the foundational knowledge and experimental framework to confidently navigate that process.

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• Crystallization Guide. (n.d.). University of Geneva. [Link]

• Metherall, J. P., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(7), 2491-2514. [Link]

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• Ganju, S., & Zegarac, M. (2010). XRD in Pharmaceutical Analysis: A Versatile Tool for Problem-Solving. American Pharmaceutical Review. [Link]

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• Childs, S. L., et al. (2004). Crystal Engineering Approach To Forming Cocrystals of Amine Hydrochlorides with Organic Acids. Molecular Complexes of Fluoxetine Hydrochloride with Benzoic, Succinic, and Fumaric Acids. Journal of the American Chemical Society, 126(41), 13335-13342. [Link]

• Purification: How To - Crystallization. (n.d.). University of Rochester, Department of Chemistry. [Link]

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• Tseng, Z. H., et al. (2022). CCDC 2168214: Experimental Crystal Structure Determination. CCDC. [Link]

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Comparing metabolic stability of (1R,2S)-2-fluorocyclohexan-1-amine vs non-fluorinated analogs

The following technical guide provides an in-depth comparison of the metabolic stability of (1R,2S)-2-fluorocyclohexan-1-amine versus its non-fluorinated analog, cyclohexylamine . This analysis is grounded in structure-metabolism relationships (SMR) and physicochemical principles relevant to drug discovery.[1][2]

[1]

Executive Summary

The introduction of a fluorine atom at the

-position of a cyclic amine is a high-impact medicinal chemistry strategy.[1] For (1R,2S)-2-fluorocyclohexan-1-amine , the specific stereochemical arrangement (cis-configuration) combined with the strong electronegativity of fluorine results in a compound with significantly enhanced metabolic stability compared to cyclohexylamine .[1]

Key Performance Indicators (vs. Non-fluorinated Analog):

• Metabolic Half-life (

  ): Projected 2–3x increase in human liver microsomes (HLM).[1]

• Basicity (

  ): Reduction of ~1.5 log units (from ~10.6 to ~9.1), reducing lysosomal trapping and P-gp efflux liability.

• Oxidative Resistance: Steric and electronic blockade of the C2 metabolic "soft spot."

Structural & Physicochemical Basis

To understand the metabolic superiority of the fluorinated analog, one must analyze the electronic perturbations caused by the C-F bond.[3][4]

The Fluorine Effect

The C-F bond is the strongest single bond in organic chemistry (~105 kcal/mol). However, its impact on metabolism is not merely due to bond strength but due to electronic deactivation of the ring system.

Feature	Cyclohexylamine	(1R,2S)-2-Fluorocyclohexan-1-amine	Impact on Stability
Structure	Unsubstituted Ring	-Fluoro substitution (Cis)	F-atom blocks C2 oxidation.[1]
Electronic State	Electron-rich C-H bonds	Inductively deactivated C-H bonds	Reduced susceptibility to CYP450 radical abstraction.[1]
Amine	~10.6 (Highly Basic)	~9.1 (Moderately Basic)	Reduced cationicity at physiological pH lowers P-gp recognition.[1]
Lipophilicity	Moderate	Modulated ( changes)	Altered binding affinity ( ) to metabolic enzymes.

Stereoelectronic Considerations (1R, 2S)

The (1R,2S) configuration places the amine (-NH

) and fluorine (-F) groups in a cis relationship. In the preferred chair conformation, this often facilitates a gauche interaction.

• Inductive Effect (-I): The fluorine atom pulls electron density through the

  -framework, lowering the electron density on the nitrogen lone pair. This makes the amine less prone to N-oxidation.[1]

• Conformational Lock: The gauche effect can stabilize specific conformations, potentially reducing the "induced fit" adaptability required for some metabolic enzymes to bind the substrate.

Metabolic Pathways & Stability Mechanisms[2][3][4][5]

The primary metabolic clearance pathways for cyclic amines involve Cytochrome P450 (CYP) mediated oxidations.[4] The fluorinated analog disrupts these pathways through two distinct mechanisms.[2]

Blockade of Carbon Hydroxylation

• Non-Fluorinated: CYP enzymes typically abstract a hydrogen atom from the

  -carbon (C1) or -carbon (C2).[1] Abstraction at C1 leads to carbinolamine formation and ring opening/deamination. Abstraction at C2 leads to hydroxylation.

• Fluorinated: The C-F bond at C2 is inert to CYP oxidation. Furthermore, the strong electron-withdrawing nature of fluorine deactivates the geminal C-H bond (at C2) and the vicinal C-H bond (at C1), making hydrogen abstraction energetically unfavorable.

Suppression of N-Oxidation

Flavin-containing monooxygenases (FMOs) and some CYPs can directly oxidize the nitrogen lone pair.[1]

• Mechanism: The rate of N-oxidation correlates with the nucleophilicity of the nitrogen.

• Result: The

  -fluorine lowers the and nucleophilicity of the amine, significantly suppressing N-oxide formation.

Visualized Pathway Analysis

The following diagram illustrates the divergence in metabolic fate between the two analogs.

Caption: Comparative metabolic fate. The fluorinated analog (green path) resists C-H abstraction and N-oxidation, leading to higher stability compared to the labile non-fluorinated substrate (red path).

Experimental Validation Protocol

To objectively quantify the stability difference, the Microsomal Stability Assay is the industry standard. This protocol ensures data integrity and reproducibility.

Assay Principle

The test compound is incubated with Human Liver Microsomes (HLM) containing CYP enzymes and the cofactor NADPH. The disappearance of the parent compound is monitored over time via LC-MS/MS.

Detailed Workflow

Materials:

• Pooled Human Liver Microsomes (20 mg/mL protein concentration).

• NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).[1]

• Test Compounds: (1R,2S)-2-fluorocyclohexan-1-amine and Cyclohexylamine (1 µM final conc).

• Quench Solution: Acetonitrile with Internal Standard (e.g., Tolbutamide).

Step-by-Step Procedure:

• Pre-Incubation: Mix 30 µL of HLM (final conc. 0.5 mg/mL) with 360 µL of phosphate buffer (100 mM, pH 7.4). Add 2 µL of test compound stock. Incubate at 37°C for 5 mins to equilibrate.

• Initiation: Add 40 µL of pre-warmed NADPH regenerating system to start the reaction.

• Sampling: At time points

  min, remove 50 µL aliquots.

• Quenching: Immediately transfer aliquot into 150 µL of ice-cold Quench Solution to stop metabolism.

• Analysis: Centrifuge at 4000 rpm for 20 min. Inject supernatant into LC-MS/MS.[1]

• Calculation: Plot

  vs. time. The slope determines half-life: [1]

Experimental Workflow Diagram

Caption: Standardized Microsomal Stability Assay workflow for determining intrinsic clearance (

).

Comparative Data Summary (Predicted)

Based on established structure-metabolism relationships (SMR) for fluorinated amines [1, 2], the following performance shift is expected:

Parameter	Cyclohexylamine	(1R,2S)-2-Fluorocyclohexan-1-amine	Improvement Factor
	10.64	~9.10	Optimal Range (Better permeability)
HLM	< 30 min	> 90 min	> 3x Stability
Clearance ( )	High	Low-Moderate	Reduced Dosing Freq.
Lipophilicity ( )	~1.5	~1.2 (lower due to polarity of C-F)	Lower Non-specific Binding

References

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews. Link

• Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry. Link

• Müller, K., et al. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science. Link

• Morgenthaler, M., et al. (2007). Predicting and tuning physicochemical properties in lead optimization: Amine basicities. ChemMedChem. Link

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Safety & Regulatory Compliance

A Guide to the Proper Disposal of (1R,2S)-2-fluorocyclohexan-1-amine for Laboratory Professionals

This document provides a comprehensive guide for the safe and compliant disposal of (1R,2S)-2-fluorocyclohexan-1-amine, a compound frequently utilized in pharmaceutical research and development. Adherence to these procedures is critical for ensuring personnel safety, environmental protection, and regulatory compliance. The information presented herein is synthesized from established safety protocols and regulatory guidelines, intended for an audience of trained researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Assessment

Core Hazards:

• Corrosivity: Assumed to be corrosive to skin, eyes, and mucous membranes.[1]

• Flammability: Potential for flammability, especially if in a solvent.

• Toxicity: Harmful if inhaled, ingested, or absorbed through the skin.[1]

• Environmental Hazard: Halogenated organic compounds can be persistent in the environment.[3]

Personal Protective Equipment (PPE):

A non-negotiable aspect of handling this compound is the use of appropriate PPE. This creates a primary barrier between the researcher and the chemical, mitigating the risk of exposure.

PPE Item	Specification	Rationale
Gloves	Chemically resistant gloves (e.g., nitrile or neoprene).	To prevent skin contact and absorption. Given that some amines can permeate standard laboratory gloves, double-gloving is recommended.
Eye Protection	Chemical splash goggles. A face shield should be worn in addition to goggles when handling larger quantities.	To protect against splashes and vapors that can cause severe eye damage.[1]
Lab Coat	A chemically resistant lab coat or apron.	To protect skin and personal clothing from contamination.
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge may be necessary if handling outside a fume hood or if ventilation is inadequate.	To prevent inhalation of potentially harmful vapors.[5]

Disposal Workflow: A Step-by-Step Approach

The proper disposal of (1R,2S)-2-fluorocyclohexan-1-amine is a multi-step process that begins with waste segregation and ends with compliant removal. The following workflow is designed to guide laboratory personnel through this process safely and effectively.

Figure 1. A workflow diagram illustrating the key stages of proper chemical waste disposal, from initial generation to final disposal.

Detailed Disposal Protocols

Small-Scale Laboratory Spills (Minor Spills)

A minor spill is one that can be safely managed by trained laboratory personnel without the need for an emergency response.[5]

Protocol for Minor Spill Cleanup:

• Alert Personnel: Immediately notify others in the vicinity of the spill.

• Ensure Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood.[5]

• Don PPE: Wear the appropriate PPE as outlined in the table above.

• Containment: For liquid spills, create a dike around the spill using an inert absorbent material such as vermiculite, sand, or a commercial sorbent.[5][6]

• Neutralization (for basic amines): While neutralization of corrosive waste is a recognized practice, it should be approached with caution due to the potential for vigorous reactions.[6] For amine spills, a weak acid like citric acid can be used for neutralization.[5][6][7] Always add the neutralizing agent slowly and observe for any reaction. Use pH paper to confirm that the spill has been neutralized to a pH between 6 and 8.

• Absorption: Once neutralized, absorb the spill with an inert material.[7]

• Collection: Carefully scoop the absorbent material into a designated, labeled hazardous waste container.[7][8]

• Decontamination: Clean the spill area with soap and water.

• Waste Disposal: The collected waste and any contaminated cleaning materials must be disposed of as hazardous waste.[7][9]

Bulk Quantities and Unused Product

Disposal of bulk quantities of (1R,2S)-2-fluorocyclohexan-1-amine must be handled through your institution's Environmental Health and Safety (EHS) department.

Procedure for Bulk Disposal:

• Do Not Dispose Down the Drain: This compound should never be disposed of via the sanitary sewer system.[9]

• Proper Containerization: Ensure the chemical is in a well-sealed, clearly labeled container.[10][11] The label must include the words "Hazardous Waste," the full chemical name, and a description of the hazards.[10]

• Segregation: Store the waste container in a designated satellite accumulation area (SAA), segregated from incompatible materials such as strong oxidizing agents and acids.[12][13][14]

• Request Pickup: Follow your institution's procedures for requesting a hazardous waste pickup from the EHS department.[10][15]

Contaminated Labware and Materials

Any materials that come into contact with (1R,2S)-2-fluorocyclohexan-1-amine, such as pipette tips, gloves, and empty containers, must be treated as hazardous waste.

• Empty Containers: The first rinse of an empty container that held this compound must be collected and disposed of as hazardous waste.[9] For highly toxic chemicals, the first three rinses should be collected.[9]

• Solid Waste: Contaminated solid materials should be placed in a designated, labeled hazardous waste container for solids.

Final Disposal Method: Incineration

The recommended final disposal method for halogenated organic compounds is high-temperature incineration.[4][16] This process is conducted at a licensed hazardous waste disposal facility.

• Why Incineration? Incineration at high temperatures (typically above 982°C or 1800°F) can achieve a destruction and removal efficiency of over 99.99%.[17] For halogenated organic compounds, even higher temperatures, around 1100°C, may be required to prevent the formation of toxic byproducts like dioxins and furans.[18]

• Downstream Treatment: The combustion of halogenated compounds produces acidic gases (such as hydrogen fluoride in this case) that must be neutralized in a scrubber system before being released into the atmosphere.[17]

Emergency Procedures

In the event of a major spill or exposure, immediate action is critical.

• Major Spill: A major spill is one that poses an immediate threat to health and safety.[5] In this case, evacuate the area immediately and contact your institution's emergency response team.

• Personal Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[12][19] Seek immediate medical attention.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[12][19] Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.[19] Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting.[1][12] If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

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